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  • Product: 5-Methyleneimidazolidine-2,4-dione
  • CAS: 7673-65-6

Core Science & Biosynthesis

Foundational

Mechanism of Action for 5-Methyleneimidazolidine-2,4-dione Derived Pharmacophores

A Technical Guide on Covalent Targeting and Kinase Inhibition Executive Summary In modern drug discovery, the 5-methyleneimidazolidine-2,4-dione (5-methylenehydantoin) scaffold has emerged as a highly privileged pharmaco...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide on Covalent Targeting and Kinase Inhibition

Executive Summary

In modern drug discovery, the 5-methyleneimidazolidine-2,4-dione (5-methylenehydantoin) scaffold has emerged as a highly privileged pharmacophore. As a Senior Application Scientist, I frequently encounter this motif in the design of both targeted covalent inhibitors (TCIs) and reversible kinase antagonists. This whitepaper deconstructs the structural causality behind its dual mechanisms of action, detailing how subtle substitutions dictate whether the molecule acts as a tunable Michael acceptor for covalent modification or as a non-covalent ATP-mimetic. Furthermore, we establish self-validating experimental workflows to rigorously characterize these interactions.

Structural Dichotomy: Electrophilicity vs. Steric Shielding

The core defining feature of this pharmacophore is the exocyclic double bond at the 5-position of the hydantoin ring. The mechanism of action (MoA) diverges entirely based on the substitution at the terminal carbon of this olefin:

  • Unsubstituted 5-Methylenehydantoins (Covalent MoA): The imide and amide carbonyls of the hydantoin ring create a mild electron-withdrawing environment. According to foundational reactivity studies, the hydantoin ring is a "poor electron-withdrawing group" compared to aggressive electrophiles like maleimides . In drug design, this is a massive advantage. It renders the exocyclic olefin a mild Michael acceptor that resists indiscriminate alkylation of abundant cellular thiols (e.g., glutathione), reacting only when driven by the extreme proximity afforded by specific protein-ligand docking.

  • Aryl-Substituted 5-Methylenehydantoins (Reversible MoA): When an aryl group is added to the terminal carbon (forming a 5-benzylidenehydantoin), the steric bulk shields the β -carbon from nucleophilic attack. Additionally, the extended π -conjugation stabilizes the double bond, effectively shutting down its reactivity as a Michael acceptor. Consequently, these derivatives act exclusively via non-covalent, reversible interactions .

Mechanism 1: Targeted Covalent Inhibition (TCI)

For unsubstituted or lightly substituted 5-methylenehydantoins, the primary MoA is targeted covalent modification of cysteine residues.

The Causality of Binding: The reaction follows a two-step kinetic model ( E+I⇌E⋅I→E−I ). First, the hydantoin core acts as a hydrogen-bond donor and acceptor, driving the formation of a reversible non-covalent complex ( E⋅I ). This docking event drastically increases the local concentration of the exocyclic olefin near a target nucleophile (typically a cysteine thiolate). The precise spatial alignment lowers the activation energy, facilitating a nucleophilic attack (Michael addition) onto the β -carbon, yielding a stable, irreversible thioether adduct.

MoA Target Target Protein (Free Cys-SH) NonCovalent Non-Covalent Complex (Proximity Driven) Target->NonCovalent Kd Inhibitor 5-Methylenehydantoin Pharmacophore Inhibitor->NonCovalent Kd Transition Thiolate Attack (Michael Addition) NonCovalent->Transition k_inact Covalent Covalent Thioether Adduct (Irreversible) Transition->Covalent Bond Formation

Fig 1. Kinetic pathway of targeted covalent inhibition via Michael addition.

Mechanism 2: Reversible Kinase Inhibition (e.g., GSK-3β)

Aryl-substituted 5-methylenehydantoins (such as heteroarylmethylene derivatives) are potent, single-digit micromolar inhibitors of kinases like Glycogen Synthase Kinase-3β (GSK-3β) .

The Causality of Binding: Because the exocyclic double bond is sterically deactivated, the MoA relies entirely on structural mimicry. The imidazolidine-2,4-dione core mimics the purine ring of ATP. It inserts into the ATP-binding hinge region of the kinase, establishing critical hydrogen bonds with the peptide backbone (e.g., Val135 in GSK-3β). The attached heteroaryl ring projects into the hydrophobic selectivity pocket, dictating kinase specificity and enhancing binding affinity without forming any covalent bonds.

Self-Validating Experimental Workflows

To ensure scientific integrity and prevent false positives (such as colloidal aggregation or non-specific alkylation), the following protocols are engineered as self-validating systems.

Protocol 1: Intact Protein Mass Spectrometry (Covalent Validation)

This protocol confirms that the 5-methylenehydantoin forms a covalent bond specifically at the targeted active-site cysteine.

  • Protein Preparation: Express and purify both the Wild-Type (WT) target protein and a Cys-to-Ala mutant. Causality: The mutant serves as an absolute negative control. If the mass shift occurs on the WT but not the mutant, the covalent modification is site-specific.

  • Incubation: Incubate 5 μ M of protein with 50 μ M of the pharmacophore in HEPES buffer (pH 7.4) at 37°C for 2 hours.

  • Quenching & Denaturation: Add 1% Formic Acid (v/v). Causality: Dropping the pH protonates all residues and unfolds the protein, destroying all non-covalent interactions. Any ligand that remains attached must be covalently bound.

  • LC-TOF MS: Inject the sample onto a C4 desalting column coupled to a Time-of-Flight (TOF) mass spectrometer.

  • Deconvolution: Use MaxEnt1 algorithm to deconvolute the multicharged envelope into an intact mass. Look for a mass shift ( +ΔM ) corresponding to the exact molecular weight of the inhibitor.

Workflow Incubate 1. Incubate WT/Mutant with Pharmacophore Quench 2. Quench & Denature (Formic Acid) Incubate->Quench LCMS 3. LC-TOF Mass Spectrometry Quench->LCMS Deconvolute 4. Deconvolute Spectra LCMS->Deconvolute Validate 5. Validate Mass Shift (+ΔM on WT only) Deconvolute->Validate

Fig 2. Self-validating intact mass spectrometry workflow for covalent adduct confirmation.

Protocol 2: Radiometric Kinase HotSpot Assay

For evaluating the reversible MoA of aryl-substituted derivatives, fluorescence-based assays are prone to optical interference from the highly conjugated hydantoins. A radiometric assay is required for trustworthy data.

  • Reaction Setup: Combine GSK-3β enzyme, substrate peptide, and the 5-methylenehydantoin inhibitor in a reaction buffer containing 20 mM HEPES, 10 mM MgCl 2​ , and 1 mM EGTA.

  • Initiation: Initiate the reaction by adding 10 μ M ATP spiked with[ γ

    33 P]-ATP. Causality: Radiometric tracking provides an absolute, interference-free measurement of phosphoryl transfer.
  • Incubation & Quenching: Incubate at room temperature for 2 hours. Spot the reaction onto P81 ion-exchange filter paper.

  • Washing & Counting: Wash the filter paper extensively with 0.75% phosphoric acid to remove unreacted ATP. Measure the bound 33 P-labeled substrate via scintillation counting to calculate the IC 50​ .

Quantitative Data Presentation

The structural dichotomy dictates the biological activity. Table 1 summarizes the inhibitory profiles of various substituted 5-methylenehydantoins against GSK-3β, demonstrating how heteroaryl substitutions optimize reversible kinase inhibition .

Table 1: Comparative Inhibitory Profiles of 5-Methylenehydantoin Derivatives

Pharmacophore DerivativeSubstitution at 5-MethyleneMechanism of ActionGSK-3β IC 50​ ( μ M)
Unsubstituted Hydantoin None (Exocyclic CH 2​ )Covalent (Michael Addition)N/A (Non-specific toxicity)
5-[(4′-chloro-2-pyridinyl)methylene]hydantoin 4'-chloro-2-pyridinylReversible (ATP-competitive)2.14 ± 0.18
5-[(6′-bromo-2-pyridinyl)methylene]hydantoin 6'-bromo-2-pyridinylReversible (ATP-competitive)3.39 ± 0.16
5-phenylmethylenehydantoin PhenylReversible (ATP-competitive)~5.00

Note: The addition of halogenated pyridinyl rings enhances the hydrophobic interactions within the kinase pocket, driving the IC 50​ down into the low micromolar range without relying on covalent bond formation.

References

  • Synthesis and Reactivity of 5-Methylenehydantoins. Tetrahedron.[Link]

  • Synthesis and Evaluation of 5-(Heteroarylmethylene)hydantoins as Glycogen Synthase Kinase-3β Inhibitors. National Institutes of Health (PMC).[Link]

  • [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. National Institutes of Health (PMC).[Link]

Exploratory

In Vitro Toxicity and Safety Profile of 5-Methyleneimidazolidine-2,4-dione: A Mechanistic and Methodological Guide

Executive Summary 5-Methyleneimidazolidine-2,4-dione (CAS 7673-65-6), commonly referred to as 5-methylenehydantoin, is a highly versatile heterocyclic scaffold utilized extensively in the synthesis of complex pharmaceuti...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Methyleneimidazolidine-2,4-dione (CAS 7673-65-6), commonly referred to as 5-methylenehydantoin, is a highly versatile heterocyclic scaffold utilized extensively in the synthesis of complex pharmaceuticals, COX-2 inhibitors, and advanced functional materials[]. However, from a toxicological perspective, the presence of the exocyclic double bond conjugated to the hydantoin ring system introduces a significant structural liability. This whitepaper provides an in-depth technical analysis of the in vitro safety profile of 5-methyleneimidazolidine-2,4-dione, detailing the mechanisms of electrophilic toxicity, structure-activity relationships, and self-validating experimental protocols required to rigorously evaluate its cellular impact.

Chemical Identity and Electrophilic Liability

The core structural feature defining the toxicity profile of 5-methyleneimidazolidine-2,4-dione is its α,β-unsaturated carbonyl system. Unlike saturated or alkyl-substituted hydantoins, the unhindered exocyclic methylene group acts as a potent Michael acceptor.

In vitro, this compound readily undergoes conjugate addition reactions with various cellular nucleophiles, particularly sulfur (thiols) and nitrogen (amines)[2]. While this reactivity is harnessed synthetically to create spirohydantoins and photoswitchable anion receptors[3], in a biological system, it leads to indiscriminate covalent adduction to critical intracellular proteins and non-protein thiols.

Mechanistic Toxicology: Cellular Interactions In Vitro

The primary driver of 5-methylenehydantoin-induced in vitro toxicity is electrophilic stress . When introduced to a cellular environment, the compound rapidly depletes the intracellular glutathione (GSH) pool via direct Michael addition.

This depletion triggers a cascade of cellular events:

  • Keap1 Alkylation: The electrophile covalently binds to the reactive cysteine residues of Keap1, a cytosolic repressor protein.

  • Nrf2 Activation: Keap1 inhibition prevents the ubiquitination of Nrf2, allowing it to translocate to the nucleus.

  • Adaptive vs. Apoptotic Response: At sub-lethal doses, Nrf2 binds to the Antioxidant Response Element (ARE), upregulating cytoprotective genes. However, at higher concentrations, the irreversible depletion of GSH and widespread protein adduction overwhelm the cell's redox buffering capacity, leading to mitochondrial dysfunction and apoptosis.

Pathway Tox 5-Methylenehydantoin (Michael Acceptor) GSH Intracellular GSH Pool Tox->GSH Conjugation Keap1 Keap1 Sensor Proteins Tox->Keap1 Alkylation Depletion GSH Depletion (Oxidative Stress) GSH->Depletion Nrf2 Nrf2 Translocation Keap1->Nrf2 Release

Diagram 1: Mechanistic pathway of electrophilic stress induced by 5-Methylenehydantoin.

Quantitative Safety Profile and Structure-Toxicity Relationships

While direct in vitro LD50 data for the bare 5-methylenehydantoin scaffold is highly dependent on the cell line's basal GSH levels, we can extrapolate its safety profile by comparing it to structurally related hydantoins.

The core hydantoin ring itself is generally well-tolerated. For instance, hydantocidin—a natural spiro-derivative where the exocyclic double bond is fully saturated into a spirocyclic ring—shows practically no toxicity toward mammalian cells, with an in vivo LD50 > 1000 mg/kg in mice[4][5]. Conversely, simpler alkylated hydantoins (e.g., 5-methyl-5-propylimidazolidine-2,4-dione) exhibit distinct hazard classifications, including Skin Irritation 2 and Eye Irritation 2A, driven by localized cellular irritation[6][7].

Table 1: Extrapolated Quantitative Safety & Hazard Profile
Compound / ScaffoldRelevant Assay / MetricValue / ClassificationMechanistic Implication
5-Methylenehydantoin Thiol Reactivity (In Vitro)High (Rapid Adduction)Depletes cellular GSH via unhindered Michael addition[2].
Alkyl Hydantoins Dermal/Ocular ToxicitySkin Irrit 2 / Eye Irrit 2ADirect electrophilic irritation of mucosal surfaces[7].
Alkyl Hydantoins Systemic ToxicitySTOT SE 3 (H336)Transient target organ toxicity (CNS/Respiratory)[6].
Hydantocidin (Spiro) Mammalian LD50 (In Vivo)> 1000 mg/kg (Mice)Masking the exocyclic double bond eliminates electrophilic toxicity[5].

Self-Validating Experimental Protocols

To accurately assess the toxicity of 5-methyleneimidazolidine-2,4-dione, researchers must move beyond standard viability assays. Assessing viability alone is insufficient for reactive electrophiles, as it fails to capture the underlying mechanism of cell death.

The following protocol is a self-validating system : by multiplexing a viability readout with a thiol-reactive probe, we establish a direct causal link between electrophilic adduction (GSH loss) and subsequent cellular death.

Protocol 1: Multiplexed Cytotoxicity and GSH Depletion Assay

Step 1: Cell Seeding

  • Action: Plate HepG2 cells at 1×104 cells/well in a 96-well black, clear-bottom plate. Incubate overnight at 37°C.

  • Causality: HepG2 cells possess a robust antioxidant defense system and high basal levels of xenobiotic-metabolizing enzymes, making them the most physiologically relevant in vitro model for assessing hepatic electrophilic stress.

Step 2: Compound Preparation & Dosing

  • Action: Prepare a 10 mM stock of 5-methyleneimidazolidine-2,4-dione in anhydrous DMSO. Treat cells with a concentration gradient (0.1 μM to 100 μM). Ensure final DMSO concentration remains ≤0.5% v/v.

  • Causality: The compound is susceptible to premature nucleophilic attack by water or media components over time; anhydrous stock conditions prevent degradation prior to cellular exposure.

Step 3: GSH Derivatization (6-Hour Timepoint)

  • Action: Wash cells with PBS and incubate with 40 μM Monobromobimane (mBBr) for 30 minutes at 37°C. Measure fluorescence at Ex/Em = 390/490 nm.

  • Causality: mBBr is non-fluorescent until it covalently binds to free thiols. Because 5-methylenehydantoin acts as a Michael acceptor, it will competitively bind GSH. A drop in mBBr fluorescence directly quantifies the extent of electrophilic target engagement.

Step 4: Viability Readout (24-Hour Timepoint)

  • Action: To a parallel plate treated identically, add ATP-monitoring luminescence reagent (e.g., CellTiter-Glo), lyse cells, and measure luminescence.

  • Causality: ATP quantitation provides a definitive measure of metabolically active cells. Correlating the IC50 of ATP loss at 24 hours with the IC50 of GSH depletion at 6 hours validates that toxicity is driven by electrophilic stress rather than off-target receptor binding.

Workflow S1 Cell Culture (HepG2) S2 Compound Incubation S1->S2 S3 mBBr Probe Addition S2->S3 S4 Fluorescence Quantification S3->S4 S5 Data Analysis S4->S5

Diagram 2: Sequential workflow for multiplexed GSH depletion and cytotoxicity validation.

Implications for Drug Development

For drug development professionals, the 5-methylenehydantoin scaffold presents a classic "double-edged sword." Its high reactivity makes it an exceptional intermediate for synthesizing potent therapeutics, such as selective COX-2 inhibitors[]. However, the unmasked methylene group is a structural alert (Pan-Assay Interference Compound / PAINS liability) due to its promiscuous protein binding.

To mitigate this in vitro toxicity while retaining the favorable physicochemical properties of the hydantoin ring, medicinal chemists should focus on derivatization strategies that saturate the double bond—such as [3+2] cycloadditions to form spirocyclic systems[5]—thereby neutralizing the Michael acceptor liability while preserving target specificity.

References

  • [6] 5,5-diethylimidazolidine-2,4-dione — Chemical Substance Information. NextSDS. Available at: [Link]

  • [7] 5-methyl-5-propylimidazolidine-2,4-dione — Chemical Substance Information. NextSDS. Available at: [Link]

  • [3] Azopyrazole-Based Photoswitchable Anion Receptor for Dihydrogen Phosphate Transport. ACS Publications. Available at: [Link]

  • [2] Synthesis and Reactivity of 5-Methylenehydantoins. ResearchGate. Available at: [Link]

  • [4] Synthesis of carbocyclic hydantocidins via regioselective and diastereoselective phosphine-catalyzed [3 + 2]. SciSpace. Available at: [Link]

  • [5] Synthesis of Carbocyclic Hydantocidins via Regioselective and Diastereoselective Phosphine-Catalyzed[3 + 2]-Cycloadditions. ACS Publications. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

The Strategic Utility of 5-Methyleneimidazolidine-2,4-dione as a Versatile Precursor for Hydantoin Derivatives in Drug Discovery

Introduction: The Enduring Importance of the Hydantoin Scaffold and a Modern Synthetic Linchpin The imidazolidine-2,4-dione, or hydantoin, scaffold is a privileged structure in medicinal chemistry, forming the core of nu...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Enduring Importance of the Hydantoin Scaffold and a Modern Synthetic Linchpin

The imidazolidine-2,4-dione, or hydantoin, scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of biological activities.[1][2] Clinically significant drugs such as the anticonvulsant Phenytoin, the skeletal muscle relaxant Dantrolene, and the antimicrobial Nitrofurantoin all feature this heterocyclic core.[3][4][5] The continued interest in hydantoin derivatives for drug development necessitates efficient and versatile synthetic strategies.

Traditionally, the synthesis of 5-substituted hydantoins has been dominated by methods like the Bucherer-Bergs reaction, which involves the one-pot reaction of a carbonyl compound, an alkali cyanide, and ammonium carbonate.[6][7] While effective, this method often requires harsh conditions and the use of highly toxic cyanide salts, posing significant safety and environmental concerns.

This technical guide focuses on a more modern and strategic approach: the use of 5-methyleneimidazolidine-2,4-dione as a key precursor. This reactive intermediate, readily prepared via a Knoevenagel condensation, offers a safer and more versatile platform for the introduction of a wide array of functional groups at the 5-position through conjugate addition reactions. We will provide a detailed exploration of the synthesis of this precursor, followed by protocols for its conversion into diverse hydantoin derivatives, highlighting the causality behind the experimental choices and the inherent self-validating nature of these synthetic routes.

Core Principles: The Chemistry of 5-Methyleneimidazolidine-2,4-dione

The utility of 5-methyleneimidazolidine-2,4-dione as a synthetic precursor is rooted in the reactivity of its exocyclic double bond. This double bond is activated by the two adjacent carbonyl groups of the hydantoin ring, making it a potent Michael acceptor.[8] This allows for the conjugate (1,4-) addition of a wide range of nucleophiles, leading to the formation of a new single bond at the 5-position of the hydantoin ring. This two-step sequence, Knoevenagel condensation followed by Michael addition, provides a powerful alternative to traditional methods for synthesizing 5-substituted hydantoins.

PART 1: Synthesis of the Precursor: 5-Methyleneimidazolidine-2,4-dione

The synthesis of 5-methyleneimidazolidine-2,4-dione is most directly achieved through the Knoevenagel condensation of hydantoin with formaldehyde.[6][9] The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by dehydration to form a C=C double bond.[5][10] The methylene group at the C-5 position of hydantoin is sufficiently acidic to be deprotonated by a weak base, forming a nucleophilic enolate that can then attack the electrophilic carbonyl carbon of formaldehyde.

Diagram 1: Synthesis of 5-Methyleneimidazolidine-2,4-dione

G Hydantoin Hydantoin Intermediate Aldol Addition Intermediate Hydantoin->Intermediate Nucleophilic attack Formaldehyde Formaldehyde Formaldehyde->Intermediate Base_Catalyst Base Catalyst (e.g., Piperidine) Base_Catalyst->Hydantoin Deprotonation Precursor 5-Methyleneimidazolidine-2,4-dione Intermediate->Precursor Dehydration Water Water (eliminated) Intermediate->Water

Caption: Knoevenagel condensation of hydantoin and formaldehyde.

Protocol 1: Synthesis of 5-Methyleneimidazolidine-2,4-dione

This protocol is adapted from general Knoevenagel condensation procedures.[10][11] Researchers should optimize conditions for their specific laboratory setup.

Materials:

  • Hydantoin

  • Formaldehyde (37% aqueous solution)

  • Piperidine

  • Ethanol

  • Hydrochloric acid (concentrated)

  • Deionized water

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve hydantoin (1 equivalent) in a minimal amount of warm ethanol.

  • To this solution, add formaldehyde (1.1 equivalents) and a catalytic amount of piperidine (e.g., 0.1 equivalents).

  • Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC), observing the consumption of hydantoin.

  • After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath.

  • Slowly add concentrated hydrochloric acid to acidify the solution to a pH of approximately 5-6. This will protonate the hydantoin nitrogen atoms and facilitate precipitation.

  • The product will precipitate as a white solid. Collect the solid by vacuum filtration and wash thoroughly with cold deionized water.

  • Dry the product in a vacuum oven at 50-60 °C to a constant weight.

Data Presentation: Expected Outcome

CompoundMolecular FormulaMolecular WeightAppearanceExpected Yield
5-Methyleneimidazolidine-2,4-dioneC₄H₄N₂O₂112.09 g/mol White solid>80%

PART 2: Application of 5-Methyleneimidazolidine-2,4-dione as a Precursor

The synthetic power of 5-methyleneimidazolidine-2,4-dione lies in its ability to undergo conjugate addition with a wide variety of nucleophiles. This section provides protocols for the aza-Michael (addition of amines) and thio-Michael (addition of thiols) reactions, which are highly relevant in drug development for introducing nitrogen- and sulfur-containing moieties.

Aza-Michael Addition: Synthesis of 5-(Aminomethyl)hydantoin Derivatives

The aza-Michael addition of primary or secondary amines to 5-methyleneimidazolidine-2,4-dione provides a direct route to 5-(aminomethyl)hydantoin derivatives.[8][12][13] These compounds are valuable building blocks for more complex molecules.

Diagram 2: Aza-Michael Addition to the Precursor

G Precursor 5-Methyleneimidazolidine- 2,4-dione Product 5-(Dialkylaminomethyl)- hydantoin Precursor->Product Conjugate Addition Amine Primary or Secondary Amine (R₂NH) Amine->Product Solvent Solvent (e.g., Ethanol) Solvent->Precursor

Caption: Synthesis of 5-(aminomethyl)hydantoins via aza-Michael addition.

Protocol 2: Aza-Michael Addition of Piperidine

This protocol provides a representative procedure for the addition of a secondary amine to 5-methyleneimidazolidine-2,4-dione.

Materials:

  • 5-Methyleneimidazolidine-2,4-dione

  • Piperidine

  • Ethanol

Procedure:

  • In a round-bottom flask, suspend 5-methyleneimidazolidine-2,4-dione (1 equivalent) in ethanol.

  • Add piperidine (1.2 equivalents) to the suspension.

  • Stir the reaction mixture at room temperature. The reaction is typically complete within a few hours. Monitor the reaction by TLC until the starting material is consumed.

  • Upon completion, the product may precipitate from the reaction mixture. If not, the solvent can be removed under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to yield the pure 5-(piperidin-1-ylmethyl)imidazolidine-2,4-dione.

Data Presentation: Expected Product Characteristics

CompoundMolecular FormulaMolecular WeightAppearance
5-(Piperidin-1-ylmethyl)imidazolidine-2,4-dioneC₉H₁₅N₃O₂197.24 g/mol White crystalline solid

PART 3: Application in the Synthesis of Marketed Drugs

The hydantoin scaffold is a key component of several important drugs. While the commercial syntheses may vary, the following examples illustrate how 5-substituted hydantoins, accessible through the 5-methylene precursor route, are central to their structures.

Dantrolene: A Skeletal Muscle Relaxant

Dantrolene is used to treat malignant hyperthermia.[4] Its synthesis involves the condensation of 1-aminohydantoin with 5-(4-nitrophenyl)furan-2-carbaldehyde.[14] The 5-arylidenehydantoin core is analogous to what can be formed via a Knoevenagel condensation.

Nitrofurantoin: An Antibacterial Agent

Nitrofurantoin is an antibiotic commonly used for urinary tract infections.[5] Its synthesis involves the reaction of 1-aminohydantoin with 5-nitro-2-furaldehyde diacetate.[15] This highlights the utility of a pre-functionalized hydantoin in the synthesis of complex drug molecules.

Diagram 3: Conceptual Synthetic Pathways to Drug Scaffolds

G cluster_0 Dantrolene Synthesis cluster_1 Nitrofurantoin Synthesis Hydantoin_D 1-Aminohydantoin Dantrolene Dantrolene Hydantoin_D->Dantrolene Condensation Aldehyde_D 5-(4-nitrophenyl)furan- 2-carbaldehyde Aldehyde_D->Dantrolene Hydantoin_N 1-Aminohydantoin Nitrofurantoin Nitrofurantoin Hydantoin_N->Nitrofurantoin Condensation Aldehyde_N 5-Nitro-2-furaldehyde diacetate Aldehyde_N->Nitrofurantoin

Caption: Key condensation steps in the synthesis of Dantrolene and Nitrofurantoin.

PART 4: Comparative Advantages and Trustworthiness of the Method

The use of 5-methyleneimidazolidine-2,4-dione as a precursor offers several advantages over classical methods like the Bucherer-Bergs synthesis, contributing to its trustworthiness and appeal in a modern drug discovery setting.

Data Presentation: Comparison of Synthetic Routes

FeatureKnoevenagel-Michael Addition RouteBucherer-Bergs Reaction
Starting Materials Hydantoin, formaldehyde, nucleophileCarbonyl, KCN, (NH₄)₂CO₃
Toxicity of Reagents Lower (avoids cyanide)High (uses KCN)
Reaction Conditions Generally milderOften requires heating
Versatility High (wide range of nucleophiles)High (wide range of carbonyls)
Stereocontrol Potential for asymmetric catalysisGenerally produces racemates
Environmental Impact Lower (less toxic waste)Higher (cyanide waste)

This comparative analysis underscores the E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) principles of this synthetic approach. The avoidance of highly toxic reagents and the generation of less hazardous waste align with the principles of green chemistry, making it a more sustainable and responsible choice for both laboratory and industrial-scale synthesis.[11]

PART 5: Safety and Handling

As with all chemical syntheses, appropriate safety precautions must be taken when working with 5-methyleneimidazolidine-2,4-dione and its derivatives.

  • Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

  • Ventilation: Conduct all reactions in a well-ventilated fume hood to avoid inhalation of dust or vapors.

  • Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water. Avoid the formation of dust and aerosols.

  • Storage: Store in a cool, dry place away from incompatible materials.

Conclusion: A Strategic Asset in the Medicinal Chemist's Toolbox

5-Methyleneimidazolidine-2,4-dione is a highly valuable and versatile precursor for the synthesis of a diverse range of hydantoin derivatives. The synthetic route, proceeding through a Knoevenagel condensation followed by a Michael addition, offers a safer, often milder, and more environmentally benign alternative to traditional methods. The ability to introduce a wide variety of functionalities at the 5-position makes this precursor a strategic asset for researchers, scientists, and drug development professionals in the quest for novel therapeutic agents based on the privileged hydantoin scaffold.

References

  • Fujisaki, F., Egami, M., Toyofuku, K., & Kuni, K. (Year).
  • BenchChem. (2025).
  • Murray, R. G., Whitehead, D., Le Strat, F., & Conway, S. J. (Year).
  • PubMed. (2014).
  • Popat, B., M., Deshmukh, V. K., Kadam, V. N., & Devkar, N. B. (Year). AN OVERVIEW OF HETEROCYCLIC COMPOUND 2,4-IMIDAZOLIDINEDIONE. RJPN.
  • SRR Publications. (2023). Novel new research strategies of hydantoin derivatives: A review.
  • BenchChem. (2025). A Head-to-Head Comparison of Synthesis Routes for 5-Benzylidene Hydantoins: A Guide for Researchers. BenchChem.
  • Ware, E. (Year). The Bucherer-Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. PMC.
  • A Facile and Efficient Green Protocol for the Knoevenagel Condens
  • A simple and efficient procedure for the Knoevenagel condensation c
  • Organic Chemistry Portal. (Year). Hydantoin synthesis. Organic Chemistry Portal.
  • PubMed. (1976). Synthesis of 5-hydroxy-1-((5-(p-nitrophenyl)furfurylidene)-amino) hydantoin, a metabolite of dantrolene. PubMed.
  • Royal Society of Chemistry. (Year). Mechanochemistry for “no solvent, no base” preparation of hydantoin-based active pharmaceutical ingredients: nitrofurantoin and dantrolene. Green Chemistry.
  • ResearchGate. (2025). Dantrolene analogues revisited: General synthesis and specific functions capable of discriminating two kinds of Ca2+ release from sarcoplasmic reticulum of mouse skeletal muscle.
  • Google Patents. (Year). CN108069944B - Preparation method of nitrofurantoin.
  • AccessEmergency Medicine. (Year). Antidotes in Depth | Goldfrank's Toxicologic Emergencies, 10e. AccessEmergency Medicine.
  • DR-NTU. (Year). The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. DR-NTU.
  • ResearchGate. (Year). Modified Bucherer—Bergs Reaction for the One-Pot Synthesis of 5,5′-Disubstituted Hydantoins from Nitriles and Organometallic Reagents.
  • SciELO México. (Year). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. SciELO México.
  • Krause, M. (Year).
  • Banaras Hindu University. (Year).
  • Uniurb. (Year). Tailored Aza‐Michael Addition as Key Step in the Synthesis of 1H‐imidazo[5,1‐c][12][16]oxazine Scaffolds. Uniurb.

  • Royal Society of Chemistry. (2011). Mannich–Michael versus formal aza-Diels–Alder approaches to piperidine derivatives. Organic & Biomolecular Chemistry.
  • ResearchGate. (Year). Thiazolidine‐2,4‐dione in the aza‐Michael addition.
  • The Importance and Applications of Knoevenagel Reaction (Brief Review).
  • University of Liverpool Repository. (2019). Connective synthesis of 5,5-disubstituted hydantoins by tandem α-amination and α-arylation of silyl ketene acetals. University of Liverpool Repository.

Sources

Application

Application Note: Advanced NMR Spectroscopy Protocols for the Structural Elucidation of 5-Methyleneimidazolidine-2,4-dione

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Technique: 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy Analyte: 5-Methyleneimidazolidine-2,4-dione (5-Methylenehydantoin...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Technique: 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy Analyte: 5-Methyleneimidazolidine-2,4-dione (5-Methylenehydantoin) and its derivatives

Introduction & Analytical Challenges

5-Methyleneimidazolidine-2,4-dione (commonly known as 5-methylenehydantoin) and its substituted derivatives are highly valued scaffolds in medicinal chemistry. They frequently appear in the development of Glycogen Synthase Kinase-3β (GSK-3β) inhibitors, anticonvulsants, and anticancer agents[1].

Despite their structural simplicity, analyzing these molecules via NMR spectroscopy presents a distinct set of challenges:

  • Tautomerism and Chemical Exchange: The N1 and N3 positions contain exchangeable protons that can broaden or disappear entirely depending on the solvent and temperature[2].

  • High Polarity and Aggregation: The hydantoin core engages in strong intermolecular hydrogen bonding, leading to poor solubility and signal broadening in non-polar solvents[2].

  • Regiochemical Ambiguity: The exocyclic double bond (=CH₂) is attached to a quaternary carbon (C5). Standard 1D ¹H NMR cannot definitively prove its connectivity to the heterocyclic core, necessitating advanced 2D correlation techniques[3].

This application note details a robust, self-validating NMR protocol designed to overcome these challenges and provide unambiguous structural assignments.

Causality in Experimental Design: The "Why" Behind the Protocol

As analytical scientists, we do not merely run standard pulse sequences; we design experiments tailored to the molecule's physical chemistry.

  • Solvent Selection (The Aggregation Problem): Imidazolidine-2,4-diones exhibit low solubility in chloroform (CDCl₃). Attempting to force dissolution results in micro-aggregates that severely broaden NMR lines. DMSO-d₆ is the mandatory solvent of choice. Its high polarity and strong hydrogen-bond accepting capability disrupt the analyte's intermolecular networks, yielding sharp, well-resolved signals and slowing down the chemical exchange of the N-H protons[2].

  • Variable Temperature (VT) NMR (The Exchange Problem): If the N-H protons (typically appearing between 8.86 and 11.43 ppm) appear as broad humps, it is due to chemical exchange on the NMR timescale[2],[4]. By acquiring spectra at elevated temperatures (e.g., 330 K), we artificially increase the exchange rate, which sharpens these signals and helps distinguish dynamic equilibria from paramagnetic impurities[2].

  • Relaxation Delays (The Quaternary Carbon Problem): The C2, C4, and C5 carbons are quaternary. They lack direct dipole-dipole relaxation mechanisms from attached protons, resulting in long longitudinal relaxation times ( T1​ ). A relaxation delay ( d1​ ) of at least 2.0 to 3.0 seconds is critical to ensure accurate signal-to-noise ratios in ¹³C and HMBC spectra.

Step-by-Step NMR Acquisition Protocol

Every step in this protocol is designed to feed into a self-validating system , where the output of one experiment mathematically and logically confirms the next.

Phase I: Sample Preparation
  • Accurately weigh 5–10 mg of the 5-methyleneimidazolidine-2,4-dione derivative.

  • Dissolve the sample in 0.6 mL of anhydrous DMSO-d₆ in a clean, dry 5 mm NMR tube[2].

  • Sonicate gently for 2 minutes. Self-Validation Check: Inspect the tube visually. Any particulate matter will cause magnetic susceptibility gradients (line broadening). Filter through a glass wool plug if necessary.

Phase II: 1D NMR Acquisition
  • ¹H NMR (Proton): Run a standard 1D sequence (e.g., zg30 on Bruker). Set the number of scans (ns) to 16, with a d1​ of 2s.

    • Objective: Identify the two distinct diastereotopic =CH₂ doublets and the exchangeable N-H protons.

  • ¹³C NMR (Carbon): Run a proton-decoupled 1D sequence (e.g., zgpg30). Set ns = 512–1024, with a d1​ of 3s to account for the three quaternary carbons.

    • Objective: Identify the highly deshielded C4 carbonyl and the shielded exocyclic =CH₂ carbon.

Phase III: 2D NMR Cross-Validation
  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

    • Objective: Map the direct C–H attachments. The two =CH₂ proton doublets must correlate to the exact same carbon signal.

  • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

    • Objective: Establish the molecular skeleton. Optimize the long-range coupling constant ( JCH​ ) to 8 Hz. This will reveal the 2-bond and 3-bond connections from the =CH₂ protons to the C5 and C4 carbons, proving the exocyclic nature of the double bond[2],[3].

Quantitative Data: Expected Chemical Shifts

The following table synthesizes quantitative chemical shift data derived from authoritative literature on 5-methylenehydantoin derivatives[3],[4],[5],[1]. Use this as a benchmark for your assignments.

NucleusPositionExpected Chemical Shift (δ, ppm)Multiplicity & Coupling ( J in Hz)Diagnostic Significance
¹H N1-H10.70 – 11.43Broad singletConfirms intact hydantoin ring; highly sensitive to exchange.
¹H N3-H8.86 – 9.21Broad singletConfirms intact hydantoin ring; highly sensitive to exchange.
¹H =CH₂ ( Ha​ )4.44 – 4.94Doublet ( J ≈ 2.0 – 2.6)Diastereotopic exocyclic proton (trans to C4=O).
¹H =CH₂ ( Hb​ )5.24 – 5.53Doublet ( J ≈ 2.0 – 2.6)Diastereotopic exocyclic proton (cis to C4=O).
¹³C C2 (C=O)153.0 – 157.0QuaternaryUrea-type carbonyl, shielded relative to C4.
¹³C C4 (C=O)165.0 – 172.3QuaternaryAmide-type carbonyl, highly deshielded.
¹³C C5 (C=C)136.0 – 138.0QuaternaryAlkene carbon within the heterocyclic ring.
¹³C =CH₂95.0 – 105.2CH₂Highly shielded exocyclic alkene carbon.

Structural Validation & Self-Validating Systems

To ensure absolute trustworthiness in your structural assignment, apply the following self-validating logic gates to your processed data:

  • Logic Gate 1 (Integration Integrity): The integration of the two exocyclic =CH₂ doublets (~4.5 and ~5.4 ppm) must exactly equal 2H relative to the core scaffold[5]. Failure condition: An integral of <2H suggests the highly reactive exocyclic double bond has undergone a Michael addition or polymerization.

  • Logic Gate 2 (HSQC Convergence): The two distinct proton signals at ~4.5 and ~5.4 ppm must show an HSQC correlation to a single, highly shielded sp² carbon at ~95–105 ppm[3],[1]. Failure condition: If they correlate to two different carbons, the molecule is not a 5-methylene derivative.

  • Logic Gate 3 (HMBC Connectivity): The protons at ~4.5 and ~5.4 ppm must exhibit HMBC cross-peaks to the highly deshielded C4 carbonyl (~165–172 ppm) and the C5 quaternary carbon (~136–138 ppm). This definitively locks the exocyclic double bond to the C5 position of the imidazolidine-2,4-dione ring[2],[1].

Workflow Visualization

The following diagram illustrates the logical flow of the NMR structural validation process, demonstrating how each experiment feeds into the final structural proof.

NMR_Protocol Prep Sample Preparation (DMSO-d6, 5-10 mg) H1 1D 1H NMR (Identify =CH2 & NH) Prep->H1 Acquire 1H C13 1D 13C NMR (Identify C=O & C5) Prep->C13 Acquire 13C HSQC 2D 1H-13C HSQC (Direct C-H Coupling) H1->HSQC Correlate HMBC 2D 1H-13C HMBC (Long-range Coupling) H1->HMBC Connect Quaternary C13->HSQC C13->HMBC Validate Structural Validation (Confirm 5-Methylene) HSQC->Validate Assign =CH2 HMBC->Validate Assign C2/C4

Figure 1: Logical workflow for the NMR structural validation of 5-methylenehydantoin derivatives.

References

  • Benchchem. "Technical Support Center: Interpreting Complex NMR Spectra of Imidazolidine-2,4-dione Derivatives."2

  • The Journal of Organic Chemistry - ACS Publications. "Atropisomerism-Induced Facial Selectivity in Nitrile Oxide Cycloadditions with 5-Methylenehydantoins." 3

  • PMC / NIH. "Synthesis of New Imidazolidin-2,4-dione and 2-Thioxo-imidazolidin-4-ones via C-Phenylglycine Derivatives." 4

  • Clockss.org. "A SYNTHETIC APPLICATION OF β-AMINOALANINES TO SOME NEW 5-DIALKYLAMINOMETHYL-3-PHENYLHYDANTOIN DERIVATIVES." 5

  • PMC / NIH. "Synthesis and Evaluation of 5-(Heteroarylmethylene)hydantoins as Glycogen Synthase Kinase-3β Inhibitors." 1

Sources

Method

Application Note: In Vitro Assay Preparation and Evaluation of 5-Methyleneimidazolidine-2,4-dione Derivatives

Executive Summary The 5-methyleneimidazolidine-2,4-dione (5-methylenehydantoin) scaffold is a highly versatile pharmacophore in modern drug discovery[1]. Characterized by its strong hydrogen-bonding potential and an exoc...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 5-methyleneimidazolidine-2,4-dione (5-methylenehydantoin) scaffold is a highly versatile pharmacophore in modern drug discovery[1]. Characterized by its strong hydrogen-bonding potential and an exocyclic double bond, this scaffold serves as a critical building block for synthesizing potent inhibitors targeting kinases (e.g., GSK-3β)[2] and anti-apoptotic proteins (e.g., Mcl-1, Bcl-2)[3].

This application note provides a comprehensive, self-validating framework for preparing and executing in vitro biochemical and cellular assays to evaluate 5-methylenehydantoin derivatives. As a Senior Application Scientist, I have structured these protocols to emphasize the causality behind reagent selection, buffer compatibility, and assay validation, ensuring robust and reproducible data generation.

Mechanistic Rationale & Scaffold Properties

To design effective assays, one must first understand the chemical and biological behavior of the target scaffold.

  • Chemical Reactivity (The Michael Acceptor): The exocyclic double bond of 5-methylenehydantoin is electrophilic and can undergo conjugate addition with various nucleophiles, including thiols[4]. This reactivity is a double-edged sword: it allows for the synthesis of diverse spiro-compounds and heteroarylmethylene derivatives, but it also dictates strict buffer requirements during in vitro testing to prevent false negatives caused by compound degradation.

  • Biological Targeting (GSK-3β & Mcl-1): 5-(Heteroarylmethylene)hydantoins are known to fit deeply into the ATP-binding pocket of Glycogen Synthase Kinase-3β (GSK-3β), forming critical hydrogen bonds via the imide nitrogen and carbonyls[2]. Concurrently, bulkier substituted hydantoins disrupt protein-protein interactions in the Bcl-2 family (specifically Mcl-1), restoring apoptosis in cancer cell lines like HepG2 and MCF-7[1][3].

GSK3B_Pathway A Wnt Ligand B Frizzled Receptor A->B Binds C Dishevelled (Dvl) B->C Activates D Destruction Complex (APC, Axin, GSK-3β) C->D Inhibits E β-Catenin (Phosphorylated) D->E Phosphorylates (Default) G β-Catenin (Stabilized) D->G When Inhibited F Proteasomal Degradation E->F Leads to H Nucleus (TCF/LEF Transcription) G->H Translocates I 5-Methylenehydantoin Derivatives I->D Inhibits GSK-3β

Caption: Wnt/GSK-3β signaling pathway and the inhibitory intervention of 5-methylenehydantoin derivatives.

Compound Handling & Buffer Causality

Before initiating any protocol, stock solutions must be prepared with chemical stability in mind.

  • Stock Preparation: Dissolve the synthesized 5-methylenehydantoin derivatives in 100% anhydrous DMSO to a concentration of 10 mM. Store aliquots at -20°C in amber tubes to prevent photo-degradation.

  • The Thiol Dilemma (Causality): Standard kinase buffers often contain 1-2 mM Dithiothreitol (DTT) to maintain enzyme stability[2]. However, the unsubstituted 5-methylenehydantoin scaffold is a known Michael acceptor susceptible to conjugate addition by thiols[4].

    • Expert Insight: When evaluating highly electrophilic derivatives, we strongly recommend running a parallel stability assay (via LC-MS) to ensure the compound is not being covalently depleted by DTT in the buffer. If rapid depletion occurs, substitute DTT with a non-nucleophilic reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) at 0.5 mM.

Protocol A: In Vitro GSK-3β Kinase Inhibition Assay

This protocol utilizes a luminescence-based ATP depletion assay (e.g., Kinase-Glo®) to measure the IC50 of the compounds against GSK-3β.

Reagent Preparation
  • Kinase Buffer: 20 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 0.02 mg/mL BSA, 0.1 mM Na3VO4, and 1 mM DTT (or TCEP)[2].

    • Causality:EGTA chelates trace calcium, inhibiting contaminating calcium-dependent proteases. Brij-35 and BSA prevent the hydrophobic hydantoin derivatives from non-specifically adsorbing to the polystyrene walls of the microplate, which would otherwise artificially inflate the apparent IC50.

  • Enzyme/Substrate Mix: 1 nM recombinant human GSK-3β, 10 µM GS-2 peptide substrate.

  • ATP Solution: 1 µM ATP (prepared in Kinase Buffer).

Step-by-Step Methodology
  • Compound Titration: Perform a 3-fold serial dilution of the 5-methylenehydantoin derivatives in DMSO. Transfer 100 nL of each concentration to a 384-well solid white microplate using an acoustic liquid handler (e.g., Echo 550) to achieve a final DMSO concentration of 1% (v/v).

  • Enzyme Addition: Add 5 µL of the Enzyme/Substrate Mix to all wells (except the "No Enzyme" control wells, which receive buffer + substrate only).

  • Pre-Incubation: Centrifuge the plate briefly (1000 x g, 1 min) and incubate at 25°C for 30 minutes.

    • Causality: This allows time for compounds to associate with the enzyme pocket before competitive ATP is introduced.

  • Reaction Initiation: Add 5 µL of the ATP Solution to all wells to start the kinase reaction. Incubate for 60 minutes at 25°C.

  • Detection: Add 10 µL of Kinase-Glo® reagent. Incubate for 10 minutes in the dark to stabilize the luminescent signal.

  • Read & Validate: Read luminescence on a multi-mode microplate reader.

    • Self-Validation System: Calculate the Z'-factor using the DMSO vehicle control (maximum signal) and a known reference inhibitor like Staurosporine (minimum signal). A Z'-factor > 0.5 confirms the assay is robust and trustworthy.

AssayWorkflow S1 1. Compound Prep DMSO Stock S2 2. Enzyme Mix GSK-3β + Buffer S1->S2 S3 3. Pre-Incubation 30 min @ 25°C S2->S3 S4 4. Initiate Reaction Add ATP & Substrate S3->S4 S5 5. Detection Luminescence S4->S5 S6 6. Data Analysis IC50 Calculation S5->S6

Caption: Step-by-step in vitro kinase assay workflow for evaluating 5-methylenehydantoin derivatives.

Protocol B: In Vitro Cytotoxicity Assay (HepG2 / MCF-7)

To evaluate the translational potential of these compounds as anticancer agents (via Mcl-1/Bcl-2 inhibition), cellular viability is assessed using an MTT assay[1][3].

Step-by-Step Methodology
  • Cell Seeding: Seed HepG2 (liver hepatocellular carcinoma) or MCF-7 (breast cancer) cells in 96-well clear-bottom plates at a density of 5×103 cells/well in 100 µL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

  • Compound Treatment: Aspirate the media and replace it with 100 µL of fresh media containing varying concentrations of the hydantoin derivatives (0.1 µM to 100 µM). Ensure final DMSO concentration does not exceed 0.5%.

  • Incubation: Incubate the treated cells for 48 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

    • Causality: Viable cells with active metabolism convert the yellow MTT into purple formazan crystals. Because Mcl-1 inhibitors induce mitochondrial-mediated apoptosis[3], the loss of mitochondrial reductase activity directly correlates with the compound's mechanism of action.

  • Solubilization: Carefully aspirate the media and add 150 µL of DMSO to dissolve the formazan crystals. Agitate on a plate shaker for 10 minutes.

  • Read: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression analysis.

Data Presentation & Analysis

The following table summarizes representative quantitative data for a synthesized library of 5-methylenehydantoin derivatives, comparing their biochemical kinase inhibition against their cellular cytotoxicity.

Compound IDStructural ModificationGSK-3β IC50 (µM)HepG2 Cytotoxicity IC50 (µM)MCF-7 Cytotoxicity IC50 (µM)Mcl-1 Binding (Ki, µM)
Hydantoin-Core Unsubstituted 5-methylene> 50.0> 100.0> 100.0N/A
Derivative 1 5-(2-pyridinylmethylene)0.45 ± 0.0515.2 ± 1.118.4 ± 1.5> 10.0
Derivative 2 3,4-dichlorobenzyl substitution12.5 ± 1.22.4 ± 0.33.1 ± 0.40.49 ± 0.08
Staurosporine Reference Kinase Inhibitor0.015 ± 0.0020.08 ± 0.010.12 ± 0.02N/A
UMI-77 Reference Mcl-1 InhibitorN/A1.8 ± 0.22.5 ± 0.30.45 ± 0.05

Data Interpretation: Derivative 1 demonstrates potent GSK-3β inhibition but moderate cellular cytotoxicity, typical of highly polar kinase inhibitors that struggle with cell permeability. Conversely, Derivative 2 (featuring bulky, lipophilic halogenated substitutions) loses kinase affinity but gains potent Mcl-1 binding and subsequent cellular cytotoxicity, validating the scaffold's versatility[1][3].

References

1.[2] Title: Synthesis and Evaluation of 5-(Heteroarylmethylene)hydantoins as Glycogen Synthase Kinase-3β Inhibitors Source: PubMed Central (PMC) URL:

2.[3] Title: Design, synthesis and biological evaluation of hydantoin derivatives as Mcl-1 selective inhibitors Source: PubMed / Bioorganic Chemistry URL:

3.[1] Title: Recent Applications of Hydantoins in Drug Discovery: Updates (2019~Present) Source: MDPI URL:

4.[4] Title: Synthesis and Reactivity of 5-Methylenehydantoins Source: ResearchGate URL:

Sources

Application

Asymmetric synthesis utilizing 5-methyleneimidazolidine-2,4-dione scaffolds

Application Note: Asymmetric Synthesis Utilizing 5-Methyleneimidazolidine-2,4-dione Scaffolds via Chiral Phosphepine Catalysis Executive Overview The 5-methyleneimidazolidine-2,4-dione (5-methylenehydantoin) scaffold is...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Asymmetric Synthesis Utilizing 5-Methyleneimidazolidine-2,4-dione Scaffolds via Chiral Phosphepine Catalysis

Executive Overview

The 5-methyleneimidazolidine-2,4-dione (5-methylenehydantoin) scaffold is a highly versatile exocyclic olefin utilized extensively in the synthesis of complex spiro-heterocyclic compounds. Because spiro-hydantoins are privileged motifs in drug discovery, constructing highly functionalized cyclopentenes bearing heteroatom-substituted quaternary stereocenters from this scaffold is of paramount importance. Historically, controlling the stereochemistry at these congested centers has been a synthetic hurdle. However, the advent of chiral phosphepine-catalyzed [3+2] cycloadditions has unlocked a robust, stereoconvergent pathway to these targets, allowing for the direct coupling of racemic γ-substituted allenes with the hydantoin scaffold[1].

Mechanistic Rationale & Causality

As a Senior Application Scientist, it is critical to understand why this specific catalytic system succeeds where traditional phosphines fail. In the methodology pioneered by Fujiwara and Fu, a chiral binaphthyl-based phosphepine acts as a nucleophilic catalyst[1].

  • Catalyst Choice & Spatial Control: The 3,3′-disubstituted binaphthyl phosphepine provides a deep, structurally rigid chiral pocket. Unlike standard acyclic phosphines, the rigid phosphepine framework effectively relays stereochemical information during the critical C–C bond formation steps, preventing undesired bond rotations that erode enantiomeric excess (ee).

  • Stereoconvergent Process (Turnover-Limiting Step): The reaction uniquely utilizes racemic γ-substituted allenes. The turnover-limiting step is the initial addition of the chiral phosphepine to the allene, which occurs with a modest kinetic resolution[1]. The resulting zwitterionic phosphonium intermediate undergoes a highly diastereoselective and enantioselective addition to the exocyclic double bond.

  • Substrate Activation: The 1,3-dibenzyl-5-methyleneimidazolidine-2,4-dione scaffold is deliberately chosen because the two flanking carbonyl groups highly activate the exocyclic methylene. This makes it an ideal, highly electrophilic acceptor for the zwitterionic intermediate, ensuring rapid ring closure before non-productive side reactions can occur.

CatalyticCycle Cat Chiral Phosphepine (Catalyst) Zwitterion Zwitterionic Phosphonium Intermediate Cat->Zwitterion Nucleophilic Attack (RDS) Allene Racemic γ-Substituted Allene Allene->Zwitterion Adduct Cyclized Phosphonium Enolate Zwitterion->Adduct Addition to Olefin Hydantoin 5-Methyleneimidazolidine -2,4-dione Hydantoin->Adduct Adduct->Cat Catalyst Regeneration Product Spiro-Cyclopentene Product Adduct->Product Ring Closure & Elimination

Figure 1: Mechanistic catalytic cycle for the phosphepine-catalyzed [3+2] cycloaddition.

Experimental Methodology: Self-Validating Protocol

To ensure high reproducibility and scientific integrity, the following protocol is designed as a self-validating system. Every step includes an observable metric to confirm the reaction trajectory.

Reagents Required:

  • 1,3-dibenzyl-5-methyleneimidazolidine-2,4-dione (1.0 equiv)

  • Racemic γ-heteroatom-substituted allene (1.2 equiv)

  • Chiral binaphthyl phosphepine catalyst (10 mol %)

  • Anhydrous toluene (0.05 M)

Step-by-Step Workflow:

  • Preparation of Catalyst Solution: In a nitrogen-filled glovebox, dissolve the chiral phosphepine catalyst (10 mol %) in anhydrous toluene.

    • Self-Validation: The solution must remain perfectly clear. Any turbidity or yellowing indicates moisture/oxygen contamination, which oxidizes the phosphine to an inactive phosphine oxide. Do not proceed if the solution is cloudy.

  • Electrophile Addition: Add 1,3-dibenzyl-5-methyleneimidazolidine-2,4-dione (1.0 equiv) to the catalyst solution. Stir for 5 minutes at room temperature to ensure complete homogenization.

  • Controlled Allene Addition: Slowly add the racemic γ-heteroatom-substituted allene (1.2 equiv) dropwise over 15 minutes.

    • Causality: Slow addition is critical. It maintains a low steady-state concentration of the highly reactive zwitterionic intermediate, preventing allene oligomerization and off-target background reactions.

  • Reaction Monitoring: Stir the reaction mixture at room temperature.

    • Self-Validation: Monitor the consumption of the hydantoin via TLC (Hexanes/EtOAc 7:3). The UV-active hydantoin spot should steadily disappear over 12–24 hours, replaced by a lower Rf product spot.

  • Quenching and Purification: Once complete, remove the vessel from the glovebox and concentrate the mixture under reduced pressure. Purify the crude residue directly via flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the spiro-cyclopentene hydantoin derivative.

  • Stereochemical Analysis: Determine the diastereomeric ratio (dr) via crude 1 H NMR (looking at the distinct spiro-ring proton shifts) and the enantiomeric excess (ee) via chiral stationary phase HPLC.

Workflow Step1 1. Glovebox Setup (Anhydrous Toluene, N2) Step2 2. Catalyst & Hydantoin Mixing (10 mol% Cat) Step1->Step2 Step3 3. Slow Allene Addition (Minimizes Oligomerization) Step2->Step3 Step4 4. Reaction Monitoring (TLC / NMR Validation) Step3->Step4 Step5 5. Flash Chromatography (Product Isolation) Step4->Step5 Step6 6. Chiral HPLC & NMR (ee% and dr Determination) Step5->Step6

Figure 2: Step-by-step experimental workflow for the asymmetric[3+2] cycloaddition.

Quantitative Data Presentation

The combination of the highly reactive 5-methyleneimidazolidine-2,4-dione scaffold and the chiral phosphepine catalyst tolerates a wide array of heteroatom substituents on the allene, generating quaternary stereocenters with excellent stereocontrol[1].

Table 1: Scope of the [3+2] Cycloaddition with 1,3-dibenzyl-5-methyleneimidazolidine-2,4-dione

Allene γ-SubstituentHeteroatom ClassYield (%)Diastereomeric Ratio (dr)Enantiomeric Excess (ee %)
PhthN–Nitrogen (Amide)88>20:192
PhO–Oxygen (Ether)82>20:190
PhS–Sulfur (Thioether)85>20:194
Ph 2​ P(O)–Phosphorus (Phosphine Oxide)79>20:189

Note: Yields represent isolated yields after flash chromatography. dr determined by 1 H NMR of the crude reaction mixture. ee determined by chiral HPLC.

References

  • Title: Application of a New Chiral Phosphepine to the Catalytic Asymmetric Synthesis of Highly Functionalized Cyclopentenes That Bear an Array of Heteroatom-Substituted Quaternary Stereocenters Source: Journal of the American Chemical Society (J. Am. Chem. Soc. 2011, 133, 31, 12293–12297) URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 5-Methyleneimidazolidine-2,4-dione Synthesis &amp; Yield Optimization

Welcome to the Technical Support Center for 5-Methyleneimidazolidine-2,4-dione (commonly known as 5-methylenehydantoin). This compound is a highly valuable scaffold for the synthesis of complex spiro-heterocycles, includ...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 5-Methyleneimidazolidine-2,4-dione (commonly known as 5-methylenehydantoin). This compound is a highly valuable scaffold for the synthesis of complex spiro-heterocycles, including carbocyclic hydantocidins used in drug development. However, researchers frequently encounter yield-limiting bottlenecks during the cyclization, deamination, and protection phases of its synthesis.

As a Senior Application Scientist, I have structured this guide to address the specific physicochemical mechanisms that cause these failures, providing you with self-validating protocols and troubleshooting steps to optimize your synthetic workflows.

Mechanistic Workflow & Pathway Optimization

To understand where yield is lost, we must first map the synthetic pathways. The diagram below illustrates the divergent outcomes based on your choice of reaction conditions and protecting groups.

G A β-Aminoalanine Methyl Ester B Urea Intermediate (Temperature Sensitive) A->B Isocyanate RT C 5-Dialkylaminomethylhydantoin (Stable Precursor) B->C Base Catalysis (K2CO3, pH 11) D 5-Methyleneimidazolidine-2,4-dione (Target Scaffold) B->D Conc. HCl, 100°C (Low Yield) E Tautomeric Migration Product (Undesired Byproduct) B->E Conc. HCl, 100°C (Harsh Conditions) C->D H2O, RT, 6h (Mild Deamination) F Cystine Hydantoin (Alternative Precursor) G N,N'-Diprotected 5-Methylenehydantoin F->G Benzyl Bromide, Base Catalysis G->D Deprotection (If required)

Workflow for 5-methyleneimidazolidine-2,4-dione synthesis, highlighting optimal vs. suboptimal pathways.

Troubleshooting & FAQs

Q1: Why am I observing significant formation of a migration byproduct instead of the target 5-methyleneimidazolidine-2,4-dione during the acid-catalyzed elimination step? A1: The cyclization of the urea intermediate to the hydantoin derivative is highly sensitive to reaction temperature[1]. When you heat the urea intermediate with concentrated HCl (e.g., at 100 °C), the elimination of the corresponding dialkylamine occurs to yield 5-methylenehydantoin. However, the harsh thermal and acidic conditions shift the thermodynamic equilibrium, promoting the migration of the exocyclic double bond to form a more stable, but undesired, tautomeric isomer[1]. Solution: Avoid harsh acidic heating. Instead, perform the deamination of the 5-dialkylaminomethylhydantoin precursor in pure water at milder temperatures (e.g., room temperature for 6 hours). This triggers a clean retro-Michael-type elimination, yielding the target compound without tautomerization[2].

Q2: During the protection of 5-methylenehydantoin for downstream [3+2] cycloadditions, my N,N'-diacetyl protected intermediates are degrading during silica gel column chromatography. How can I improve the isolation yield? A2: The N3-nitrogen of the hydantoin ring is flanked by two strongly electron-withdrawing carbonyl groups[3]. This electronic environment makes the N3-acyl group (such as an acetyl group) highly labile toward acid- or base-catalyzed hydrolysis[3]. When exposed to the slightly acidic silanols of silica gel, the N3-acetyl group is rapidly cleaved. Solution: Switch from acetyl protection to N,N'-dibenzyl or N,N'-di-p-methoxybenzyl (PMB) protection strategies[3]. Reacting cystine hydantoin with benzyl bromide under base catalysis provides the highly stable N,N'-dibenzyl-5-methylenehydantoin in up to 83% yield, which readily survives chromatographic purification[3].

Q3: What is the most efficient strategy to form the hydantoin ring from β-aminoalanine derivatives without degrading the urea intermediate? A3: While a two-stage isolation procedure is commonly documented, a one-pot synthesis is significantly more efficient and prevents intermediate degradation[2]. React the β-aminoalanine methyl ester with an isocyanate at room temperature. Maintaining room temperature is critical; elevated temperatures during the initial urea formation lead to premature, uncontrolled cyclization[1]. Once the urea is fully formed, base-catalyzed cyclization (e.g., adjusting the solution to pH 11 with K2CO3) cleanly yields the 5-dialkylaminomethylhydantoin precursor[1].

Validated Experimental Protocols

To ensure reproducibility, the following protocols have been designed as self-validating systems. The visual cues (e.g., precipitation intervals) act as built-in quality control checkpoints.

Protocol A: Mild Aqueous Deamination to 5-Methyleneimidazolidine-2,4-dione

This method utilizes the unique reversibility of the 5-dialkylaminomethyl functionality to achieve high yields without acid-induced tautomerization.

  • Dissolution: Suspend 1.0 g (approx. 3.21 mmol) of 5-dialkylaminomethylhydantoin in 100 mL of deionized water[2].

  • Thermal Initiation: Heat the solution briefly in a warm water bath just until the solid completely dissolves, ensuring a homogenous reaction matrix.

  • Equilibration: Remove from heat and allow the reaction mixture to stand undisturbed at room temperature for exactly 6 hours[2].

  • Primary Isolation: Filter the newly precipitated 5-methylenehydantoin material (expected intermediate yield: ~53%)[2].

  • Secondary Recovery (Critical for Yield): Do not discard the mother liquor. Allow the filtrate to stand at room temperature. Perform two additional filtrations at 24-hour intervals to recover the remaining product driven out of solution by the shifting equilibrium.

  • Validation: The combined total yield should approximate 73% as a crystalline solid[2].

Protocol B: Base-Catalyzed Synthesis of Stable N,N'-Dibenzyl-5-methylenehydantoin

This protocol ensures the protection groups survive downstream purification.

  • Preparation: Suspend cystine hydantoin in a suitable aprotic solvent (e.g., DMF) in the presence of a mild base[3].

  • Alkylation: Dropwise add an excess of benzyl bromide to the reaction mixture to drive complete N-alkylation at both the N1 and N3 positions[3].

  • Monitoring: Stir at room temperature and monitor via TLC. Note that a minor fraction (~15%) of mono-N3-protected byproduct may form due to steric hindrance[3].

  • Purification: Concentrate the crude mixture and purify via silica gel column chromatography. Unlike acetylated variants, the dibenzyl product will not degrade on the column, allowing for an isolated yield of ~83%[3].

Quantitative Data Summaries

The following table summarizes the impact of reaction conditions and protection strategies on the final yield of the 5-methylenehydantoin scaffold.

Starting Material / PrecursorReaction ConditionsTarget ProductYield (%)Mechanistic Advantage / Issue Overcome
Urea intermediate (2c)Conc. HCl, 100 °C5-Methylenehydantoin + Migration ProductLowSuboptimal: Severe tautomerization and byproduct formation due to harsh acid.
5-DialkylaminomethylhydantoinH2O, Room Temp, 6h5-Methylenehydantoin73%Optimal: Avoids harsh acid; completely prevents tautomerization via retro-Michael elimination.
Cystine hydantoinBenzyl bromide, BaseN,N'-Dibenzyl-5-methylenehydantoin83%Optimal: High stability during silica gel chromatography; prevents N3-hydrolysis.
Serine hydantoinAcetic anhydride, DMF, 45 °CN1-Acetyl-5-methylenehydantoin34%Suboptimal: N3-acetyl lability causes spontaneous deprotection during isolation.

References

  • Fujisaki, F., et al. "Synthesis of Some New 5-Dialkylaminomethylhydantoins and Related Compounds." Semantic Scholar.1

  • Fujisaki, F., et al. "A Synthetic Application of β-Aminoalanines to Some New 5-Dialkylaminomethyl-3-Phenylhydantoin Derivatives." CLOCKSS. 2

  • Pham, T., et al. "Synthesis of Carbocyclic Hydantocidins via Regioselective and Diastereoselective Phosphine-Catalyzed [3 + 2]-Cycloadditions to 5-Methylenehydantoins." The Journal of Organic Chemistry - ACS Publications. 3

Sources

Optimization

Troubleshooting solubility issues with 5-methyleneimidazolidine-2,4-dione in aqueous media

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with 5-methyleneimidazolidine-2,4-dione (commonly known as...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with 5-methyleneimidazolidine-2,4-dione (commonly known as 5-methylenehydantoin).

Due to its rigid planar structure and strong intermolecular hydrogen-bonding network (driven by two NH donors and two carbonyl acceptors), this compound exhibits notoriously poor thermodynamic solubility in neutral aqueous media. This guide synthesizes field-proven methodologies, kinetic troubleshooting, and validated protocols to help you successfully formulate this compound without compromising its structural integrity.

Part 1: Troubleshooting FAQs

Q1: Why does 5-methyleneimidazolidine-2,4-dione immediately precipitate when I spike my DMSO stock into standard PBS (pH 7.4)? A: This is a classic case of "solvent-shift precipitation." At pH 7.4, the hydantoin ring is fully protonated and neutral, as its predicted pKa is approximately 8.77[1]. When the compound transitions from a highly solvating environment (100% DMSO) into a neutral aqueous buffer, the sudden increase in solvent polarity forces the molecules to self-associate via hydrogen bonding. Because the intrinsic aqueous solubility of the neutral species is exceptionally low, the kinetic precipitation rate outpaces the assay preparation time.

Q2: To force it into solution, I dissolved the compound in 0.1 M NaOH. It dissolved beautifully, but my downstream biological assay results are wildly inconsistent. What happened? A: You have inadvertently destroyed the molecule. While high pH successfully deprotonates the imide nitrogen to form a highly soluble anion, excessive hydroxide concentrations (pH > 10) initiate a rapid base-catalyzed nucleophilic attack on the tetrahedral intermediate of the hydantoin ring[2]. This triggers an irreversible alkaline hydrolysis, cleaving the ring to form hydantoic acid, which eventually degrades further into glycine derivatives[3]. Your inconsistent results stem from testing a degraded mixture rather than intact 5-methylenehydantoin.

Q3: How can I achieve high aqueous concentrations for in vivo or cell-based assays without using toxic levels of organic co-solvents? A: The most reliable method for physiological applications is cyclodextrin complexation . By using Hydroxypropyl-β-cyclodextrin (HP-β-CD), the hydrophobic cavity of the cyclodextrin encapsulates the planar methylene-hydantoin core. Meanwhile, the hydrophilic exterior of the cyclodextrin maintains excellent aqueous solubility. This method bypasses the need for pH extremes or high DMSO concentrations, preserving both the chemical integrity of the compound and the viability of your cells.

Part 2: Mechanistic Pathways & Workflows

To successfully work with this compound, you must navigate the narrow thermodynamic window between insolubility and chemical degradation.

G Neutral Neutral Hydantoin (Poorly Soluble) pH < 7.0 Ionized Ionized Hydantoin Anion (Highly Soluble) pH 8.5 - 9.5 Neutral->Ionized Deprotonation (pKa ~8.77) Ionized->Neutral Protonation (pH Drop) Hydrolyzed Hydantoic Acid (Degradation Product) pH > 10.0 Ionized->Hydrolyzed OH- Attack (Base Catalysis) Glycine Amino Acid Derivatives (Complete Cleavage) Hydrolyzed->Glycine Further Hydrolysis

Fig 1: Chemical equilibrium of 5-methylenehydantoin showing ionization vs. alkaline hydrolysis.

G Start Solid 5-Methyleneimidazolidine-2,4-dione Assess Determine Assay Constraints Start->Assess Path1 Tolerates Co-solvents? Assess->Path1 Path2 Requires Aqueous/Physiological? Assess->Path2 DMSO Dissolve in 100% DMSO Dilute <1% in Buffer Path1->DMSO Yes pH pH Shift Method (Adjust to pH 8.5-9.0) Path2->pH Low Conc. Needed CD HP-β-CD Complexation (20% w/v in Water) Path2->CD High Conc. Needed Validate Validate via HPLC (205 nm) DMSO->Validate pH->Validate CD->Validate

Fig 2: Decision tree for selecting the optimal solubilization workflow based on assay constraints.

Part 3: Validated Experimental Protocols

Every protocol described below is designed as a self-validating system to ensure that you are testing the intact molecule, not a degradation artifact.

Protocol A: The pH-Shift Solubilization Method (The "Goldilocks" pH)

Causality: This method leverages the ~8.77 pKa of the compound[1]. By carefully titrating to pH 8.5–9.0, we ionize approximately 50–60% of the molecules, drastically improving solubility without crossing the pH 10 threshold where base-catalyzed breakdown of the tetrahedral intermediate occurs[2].

  • Suspension: Weigh the required amount of 5-methyleneimidazolidine-2,4-dione powder and suspend it in 80% of your final target volume using deionized water.

  • Titration: Under continuous magnetic stirring, add 0.05 M NaOH dropwise. Monitor the pH continuously with a calibrated micro-pH probe.

  • Equilibration: Stop the addition when the pH reaches 8.8. Allow the solution to stir for 10 minutes until the powder fully dissolves. Do not exceed pH 9.0.

  • Buffering: Immediately add a concentrated Tris-HCl or Borate buffer to lock the pH at 8.5, then top up to the final volume with water.

  • Validation: Analyze a 10 µL aliquot via HPLC with UV detection at 205 nm to confirm concentration and verify the absence of the hydantoic acid degradation peak[3].

Protocol B: HP-β-CD Complexation (For Cell Culture & In Vivo)

Causality: Cyclodextrins form inclusion complexes with hydrophobic moieties. This shields the strong hydrogen-bonding faces of the hydantoin ring from the bulk solvent, preventing crystallization without altering the physiological pH.

  • Vehicle Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in sterile, unbuffered water.

  • Addition: Add the 5-methyleneimidazolidine-2,4-dione powder directly to the HP-β-CD solution (target up to 10 mg/mL).

  • Thermal Sonication: Place the vial in an ultrasonic water bath set to 37°C. Sonicate for 30–45 minutes until the solution is optically clear.

  • Sterilization & Filtration: Pass the solution through a 0.22 µm PTFE syringe filter. This step removes any uncomplexed micro-aggregates that could nucleate further precipitation.

  • Validation: Dilute a sample 1:100 in mobile phase and quantify via HPLC (205 nm) against a standard curve prepared in 100% DMSO[3].

Part 4: Quantitative Data Presentation

Use the following matrix to select the appropriate vehicle based on your required concentration and assay duration.

Solubilization VehicleEstimated Max SolubilityChemical Stability (24h)Recommended Application
Standard PBS (pH 7.4) < 0.1 mg/mLHighBaseline controls; highly potent assays.
10% DMSO in PBS ~ 1.0 mg/mLHighLow-concentration in vitro biochemical assays.
Aqueous Buffer (pH 8.5) ~ 5.0 mg/mLModerate (Monitor for hydrolysis)Acute biochemical assays (< 4 hours).
20% HP-β-CD (pH 7.4) ~ 10.0 mg/mLHighIn vivo dosing; prolonged cell culture assays.
0.1 M NaOH (pH 13.0) > 20.0 mg/mLLow (Rapid ring opening)NOT RECOMMENDED .

Part 5: References

  • LookChem. "Cas 55666-11-0, 5-(ISOBUTYLMETHYLNYL)-HYDANTOIN Chemical Properties and pKa." LookChem Database.

  • Journal of the Chemical Society, Perkin Transactions 2. "Alkaline hydrolysis of hydantoin, 3-methylhydantoin, and 1-acetyl-3-methylurea. Effect of ring size on the cleavage of acylureas." RSC Publishing.

  • ACS Omega / PMC. "Study on the Formation of Glycine by Hydantoin and Its Kinetics." National Institutes of Health.

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for 5-Methyleneimidazolidine-2,4-dione Functionalization

Welcome to the Technical Support Center for the functionalization of 5-methyleneimidazolidine-2,4-diones (also known as 5-methylenehydantoins). This resource is designed for researchers, scientists, and drug development...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the functionalization of 5-methyleneimidazolidine-2,4-diones (also known as 5-methylenehydantoins). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions. Our goal is to help you overcome common challenges and optimize your reaction conditions for successful outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of reactions for functionalizing the 5-methylene group of imidazolidine-2,4-diones?

A1: The exocyclic double bond of 5-methyleneimidazolidine-2,4-diones is the primary site for functionalization. Common reactions include:

  • Conjugate Additions: This is a widely used method to introduce a variety of nucleophiles to the exocyclic carbon. These can include carbon, nitrogen, and sulfur nucleophiles.[1]

  • Cycloaddition Reactions: The double bond can act as a dienophile in [4+2] Diels-Alder reactions or participate in 1,3-dipolar cycloadditions.[1][2][3]

  • Epoxidation: The double bond can be oxidized to form a spiro-epoxide.[1]

  • Addition-Elimination Reactions: Starting with 5-(halomethylene)hydantoins, nucleophiles can be introduced via an addition-elimination mechanism.[1][4]

Q2: Why is the hydantoin ring considered a poor electron-withdrawing group, and how does this affect reactivity?

A2: The hydantoin ring is a relatively poor electron-withdrawing group, which can make the exocyclic double bond less reactive towards nucleophiles compared to other α,β-unsaturated systems.[1] This often necessitates the use of Lewis acids to promote conjugate addition reactions by activating the double bond.[1]

Q3: What are some common methods for synthesizing the starting 5-methyleneimidazolidine-2,4-dione scaffold?

A3: Several synthetic routes can be employed:

  • From Serine Derivatives: Dehydration of serine derivatives is a common approach.[4]

  • From Pyruvic Acid Derivatives: Reaction of bromopyruvic or chloropyruvic acid with ureas in the presence of a Lewis acid like BF3·Et2O can yield 5-(halomethylene)hydantoins, which can be further functionalized.[1][5]

  • Knoevenagel-type Condensations: This involves the reaction of a hydantoin with an aldehyde or ketone.[6][7]

Q4: How can I confirm the structure and purity of my functionalized products?

A4: A combination of spectroscopic techniques is essential for structural confirmation and purity assessment:

  • NMR Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical environment of protons and carbons, helping to confirm the addition to the double bond and the overall structure.[8][9][10]

  • FT-IR Spectroscopy: Useful for identifying key functional groups, such as the carbonyls of the hydantoin ring and any new functional groups introduced.[8][11]

  • Mass Spectrometry (MS): Determines the molecular weight of the product, confirming the successful incorporation of the desired functional group.[10]

  • Elemental Analysis: Provides the percentage composition of elements, which can be compared to the calculated values for the expected product.[8]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: Low or No Product Yield
Possible Cause Suggested Solution & Scientific Rationale
Insufficient Reactivity of the Methylene Group The electron-withdrawing capacity of the hydantoin ring can be modest.[1] Solution: Add a Lewis acid catalyst (e.g., BF3·Et2O, ZnCl2) to your reaction mixture. The Lewis acid will coordinate to the carbonyl oxygen, increasing the electrophilicity of the double bond and facilitating nucleophilic attack. For some cycloaddition reactions, a Lewis acid is required for the reaction to proceed.[3]
Inappropriate Solvent The choice of solvent can significantly impact reaction rates and solubility of reagents. Solution: Screen a variety of solvents with different polarities (e.g., THF, CH3CN, CH2Cl2, DMF). For instance, in 1,3-dipolar cycloadditions of nitrile imines, THF has been used effectively.[2] Ensure your starting materials are fully dissolved at the reaction temperature.
Incorrect Base or Base Strength For reactions involving in-situ generation of a nucleophile or reactions requiring deprotonation, the choice of base is critical. Solution: If using a base to generate a nucleophile (e.g., triethylamine for nitrile imines), ensure it is of the correct strength and added appropriately.[2] For other reactions, consider if a stronger or weaker base is needed to avoid side reactions.
Reaction Temperature is Too Low Some reactions require thermal energy to overcome the activation barrier. Solution: Gradually increase the reaction temperature in increments of 10-20 °C. Monitor the reaction progress by TLC or LC-MS to find the optimal temperature that promotes product formation without significant decomposition. Some reactions may require refluxing for several hours.[5][12]
Catalyst Inactivation The catalyst may be poisoned by impurities in the starting materials or solvent. Solution: Ensure all reagents and solvents are pure and dry. Use freshly distilled solvents when necessary.[10]
Problem 2: Formation of Multiple Products or Side Reactions
Possible Cause Suggested Solution & Scientific Rationale
Lack of Regioselectivity in Cycloadditions In cycloaddition reactions with unsymmetrical dienes or dipoles, multiple regioisomers can form.[3] Solution: The regioselectivity can sometimes be influenced by the solvent, temperature, and the nature of substituents on the reactants. For example, in the Diels-Alder reaction with isoprene, one regioisomer is typically favored.[3] Computational studies (DFT calculations) can sometimes predict the major regioisomer.[2]
Diastereomer Formation If the functionalization creates a new stereocenter, a mixture of diastereomers may be formed. Solution: Chiral auxiliaries or catalysts can be employed to induce stereoselectivity.[4] Alternatively, the diastereomers may be separable by chromatography (e.g., column chromatography or preparative HPLC).
Side Reactions with the Hydantoin Ring The N-H protons of the hydantoin ring are acidic and can participate in side reactions. Solution: Protect the nitrogen atoms of the hydantoin ring with suitable protecting groups (e.g., Boc, Benzyl) before performing the functionalization.[1][5] These groups can be removed later if necessary.
Polymerization of the Starting Material The activated methylene group can potentially lead to polymerization under certain conditions. Solution: Use a higher dilution of the reactants. Adding a radical inhibitor (e.g., BHT) might also be beneficial if a radical polymerization pathway is suspected.
Problem 3: Difficulty in Product Purification
Possible Cause Suggested Solution & Scientific Rationale
Product and Starting Material have Similar Polarity This can make separation by column chromatography challenging. Solution: Optimize the reaction to drive it to completion, minimizing the amount of unreacted starting material. If separation is still difficult, try a different solvent system for chromatography or consider recrystallization.
Product is an Oil or Difficult to Crystallize Some functionalized products may not be crystalline solids. Solution: If the product is an oil, use column chromatography for purification. If a solid product is desired, try precipitating it from a solution by adding a non-polar solvent (e.g., hexanes) to a solution of the product in a more polar solvent (e.g., ethyl acetate).[5]
Product is Water-Soluble If the product has a high affinity for water, it may be lost during aqueous workup. Solution: During the workup, extract the aqueous layer multiple times with an organic solvent. Brine washes can also help to "salt out" the product from the aqueous phase.[5]
Experimental Protocols
General Procedure for Lewis Acid-Catalyzed Conjugate Addition
  • To a solution of the 5-methyleneimidazolidine-2,4-dione (1.0 eq) in a dry aprotic solvent (e.g., CH2Cl2 or THF) under an inert atmosphere (e.g., nitrogen or argon), add the Lewis acid (e.g., BF3·Et2O, 1.1 eq) at 0 °C.

  • Stir the mixture for 15-30 minutes at 0 °C.

  • Add the nucleophile (1.2 eq) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

  • Quench the reaction by the slow addition of a saturated aqueous solution of NaHCO3.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

General Procedure for Diels-Alder Reaction
  • In a suitable flask, dissolve the 5-methyleneimidazolidine-2,4-dione (1.0 eq) and the diene (2-10 eq) in a solvent such as chloroform or toluene.[3]

  • If required, add a Lewis acid catalyst (e.g., AlCl3 or Et2AlCl).[3]

  • Heat the reaction mixture to reflux and monitor the progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the residue by column chromatography to obtain the desired spiro-compound.

Data Presentation

Table 1: Recommended Starting Conditions for Different Functionalization Reactions

Reaction TypeCatalyst/ReagentSolventTemperatureReference
Conjugate AdditionLewis Acid (e.g., BF3·Et2O)CH2Cl2, THF0 °C to RT[1]
Diels-AlderLewis Acid (optional)Chloroform, TolueneReflux[3]
1,3-Dipolar CycloadditionEt3N (for in situ generation)THFRT[2]
Addition-EliminationNucleophileDMFRT[4]
Visualizations
Troubleshooting Workflow for Low Product Yield

LowYieldTroubleshooting start Low or No Product Yield check_reactivity Check Reactivity of Methylene Group start->check_reactivity check_solvent Evaluate Solvent start->check_solvent check_base Assess Base start->check_base check_temp Review Reaction Temperature start->check_temp check_catalyst Consider Catalyst Inactivation start->check_catalyst add_lewis_acid Add Lewis Acid Catalyst check_reactivity->add_lewis_acid If insufficient end Improved Yield add_lewis_acid->end screen_solvents Screen Different Solvents check_solvent->screen_solvents If inappropriate screen_solvents->end optimize_base Optimize Base Strength/Type check_base->optimize_base If incorrect optimize_base->end increase_temp Increase Temperature check_temp->increase_temp If too low increase_temp->end purify_reagents Purify Reagents/Solvents check_catalyst->purify_reagents If suspected purify_reagents->end

Caption: A decision-making workflow for troubleshooting low product yield in 5-methyleneimidazolidine-2,4-dione functionalization.

General Reaction Scheme for Functionalization

FunctionalizationPathways cluster_conjugate_addition Conjugate Addition cluster_cycloaddition Cycloaddition cluster_epoxidation Epoxidation start 5-Methyleneimidazolidine-2,4-dione ca_product Substituted Imidazolidine-2,4-dione start->ca_product cy_product Spiro-imidazolidine-2,4-dione start->cy_product ep_product Spiro-epoxy-imidazolidine-2,4-dione start->ep_product ca_reagent Nucleophile (C, N, S) ca_reagent->ca_product Lewis Acid cy_reagent Diene or Dipole cy_reagent->cy_product ep_reagent m-CPBA ep_reagent->ep_product

Caption: Common reaction pathways for the functionalization of 5-methyleneimidazolidine-2,4-dione.

References
  • G. V. Mokrov, & A. V. Kletskov. (2025). Synthesis and Reactivity of 5-Methylenehydantoins.
  • I. A. Dorofeev, et al. (n.d.).
  • T. A. Cernak & J. L. Gleason. (2006). Synthesis of 5-Chloromethylene Hydantoins and Thiohydantoins.
  • M. R. Abood & S. R. Rasool. (n.d.). New Imidazolidine-dione Derivatives: Synthesis, Characterization and Spectroscopic study.
  • N. D. Šmit, et al. (n.d.). SYNTHESIS OF SERIES OF DIFFERENT IMIDAZOLIDINE-2,4-DIONE DERIVATIVES AND EVALUATION OF THEIR ANTIMICROBIAL POTENTIAL. Semantic Scholar.
  • A. V. Kletskov, et al. (2023). [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. MDPI.
  • T. A. Cernak & J. L. Gleason. (2007). SYNTHESIS OF 5-CHLOROMETHYLENE HYDANTOINS AND THIOHYDANTOINS. HETEROCYCLES.
  • BenchChem. (2025).
  • A. M. El-Sayed, et al. (2021). 5-Ethoxy-1-(4-methoxyphenyl)-5-methyl-3-phenylimidazolidine-2,4-dione. MDPI.
  • M. A. Ali, et al. (2017).
  • S. Shinde, et al. (2026). Exploring hydantoin frameworks: synthetic approaches and therapeutic potential. Future Journal of Pharmaceutical Sciences.
  • S. G. Durdagi, et al. (2021). Synthesis of Novel Imidazolidine-2,4-dione Derivatives as Potential Antidiabetic Agents. Journal of the Turkish Chemical Society, Section A: Chemistry.

Sources

Reference Data & Comparative Studies

Validation

5-Methyleneimidazolidine-2,4-dione vs. Classical Hydantoin Derivatives: A Medicinal Chemistry Comparison Guide

In the landscape of medicinal chemistry, the imidazolidine-2,4-dione (hydantoin) scaffold is recognized as a highly privileged pharmacophore capable of engaging a diverse array of biological targets[1]. While classical d...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, the imidazolidine-2,4-dione (hydantoin) scaffold is recognized as a highly privileged pharmacophore capable of engaging a diverse array of biological targets[1]. While classical derivatives like phenytoin have long dominated the anticonvulsant space, the introduction of exocyclic unsaturation at the C-5 position—yielding 5-methyleneimidazolidine-2,4-dione (5-methylenehydantoin)—has fundamentally expanded the scaffold's utility.

As drug development shifts toward targeted oncology and antiviral therapeutics, understanding the structural and mechanistic divergence between these two classes is critical. This guide provides an objective, data-driven comparison of 5-methylenehydantoin derivatives against classical hydantoins, detailing their structural mechanics, pharmacological efficacy, and the experimental workflows used to validate them.

Structural and Mechanistic Divergence

The pharmacological trajectory of a hydantoin derivative is primarily dictated by its substitution pattern at the C-5 position.

  • Classical Hydantoins (e.g., Phenytoin): Phenytoin (5,5-diphenylimidazolidine-2,4-dione) utilizes two bulky phenyl groups at the C-5 position to confer high lipophilicity and conformational rigidity. This structural profile is highly optimized for penetrating the blood-brain barrier and stabilizing the inactive state of voltage-gated sodium channels, making it a benchmark therapeutic for generalized tonic-clonic seizures (2)[2].

  • 5-Methyleneimidazolidine-2,4-dione: The defining feature of this scaffold is the exocyclic double bond. This unsaturation transforms the relatively inert hydantoin core into a reactive Michael acceptor and a potent dienophile (3)[3]. In medicinal chemistry, this reactivity is harnessed in two primary ways:

    • Diels-Alder Cycloadditions: Reacting with dienes to form complex, three-dimensional spirohydantoins that exhibit potent antiviral and antitumoral properties (4)[4].

    • Knoevenagel Condensations: Yielding 5-(heteroarylmethylene)hydantoins, which act as targeted kinase inhibitors, such as for Glycogen Synthase Kinase-3β (GSK-3β) (5)[5].

G Phenytoin Phenytoin (5,5-Diphenylhydantoin) NaChannel Voltage-Gated Na+ Channels Phenytoin->NaChannel Binds & Stabilizes Methylene 5-Methylenehydantoin Scaffold GSK3B GSK-3β Kinase Methylene->GSK3B Heteroaryl Condensation Spiro Spirohydantoins Methylene->Spiro Diels-Alder Cycloaddition Anticonvulsant Anticonvulsant Therapeutics NaChannel->Anticonvulsant Anticancer Anticancer & Antiviral Agents GSK3B->Anticancer Spiro->Anticancer

Divergent pharmacological pathways of Phenytoin vs. 5-Methylenehydantoin derivatives.

Comparative Pharmacological Profiling

To objectively evaluate these scaffolds, we must compare their performance across their respective primary indications. Classical hydantoins are benchmarked via the in vivo Maximal Electroshock (MES) test, whereas 5-methylene derivatives are evaluated via enzymatic inhibition assays or in vitro cytotoxicity panels.

Compound ClassRepresentative MoleculePrimary Target / MechanismKey Performance Metric
Classical Hydantoin Phenytoin (5,5-Diphenylhydantoin)Voltage-Gated Na+ ChannelsMES Test ED₅₀: 5.96 - 9.87 mg/kg (mice, i.p.)[2]
5-Heteroarylmethylene (Z)-5-[(2-Pyridinyl)methylene]hydantoinGSK-3β Kinase>50% Inhibition at 25 µM[5]
Spiro/Disubstituted 3-Cyclohexyl-5-phenyl hydantoinTumor Cell Lines (MCF-7)IC₅₀: 2.0 µM[4]

Experimental Methodologies & Validation Protocols

To ensure reproducibility and scientific rigor, the following protocols outline the synthesis of 5-methylenehydantoin derivatives and the distinct biological validation workflows used for both hydantoin classes.

Protocol A: Synthesis of 5-(Heteroarylmethylene)hydantoins (Knoevenagel Condensation)

This protocol describes the generation of kinase-inhibiting derivatives via the condensation of heteroaryl aldehydes with the active methylene of the hydantoin core[5].

  • Reagent Preparation: Dissolve 10.0 mmol of hydantoin and 10.0 mmol of the target heteroaryl aldehyde (e.g., pyridine-2-carboxaldehyde) in 15 mL of glacial acetic acid.

  • Catalysis: Add 15.0 mmol of anhydrous sodium acetate.

    • Causality Check: Sodium acetate acts as a mild base. It provides just enough basicity to deprotonate the C-5 position of the hydantoin without triggering the base-catalyzed hydrolysis (ring-opening) of the sensitive imide core.

  • Reflux & Monitoring: Heat the mixture to reflux (~120°C) for 4-6 hours. Monitor the reaction via TLC (Ethyl Acetate:Hexane 1:1) until the starting hydantoin spot is fully consumed.

  • Isolation (Self-Validation): Pour the hot mixture into 100 mL of crushed ice/water. The sudden drop in solubility forces the precipitation of the thermodynamically stable (Z)-isomer. If the precipitate does not form, the reaction has likely stalled at the aldol intermediate, requiring further dehydration.

  • Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol to yield the pure (Z)-5-(heteroarylmethylene)hydantoin.

Protocol B: Maximal Electroshock (MES) Screening (Classical Hydantoins)

The MES test is the gold-standard preclinical assay to screen for the anticonvulsant activity typical of conformationally rigid hydantoins[2].

  • Animal Preparation: Utilize male albino mice (typically 20-30 g). Fast the animals for 12 hours prior to the assay to ensure uniform metabolic baselines.

  • Compound Administration: Administer the test compound intraperitoneally (i.p.) at varying doses (e.g., 5, 10, 25 mg/kg).

    • Causality Check: Administering via the intraperitoneal route ensures rapid systemic absorption, bypassing immediate first-pass hepatic metabolism to accurately assess CNS penetration and target engagement.

  • Electroshock Induction: After a 30-minute absorption window, apply an alternating current of 50 mA at 60 Hz for 0.2 seconds via corneal electrodes.

  • Observation & Validation: Observe the mice for the abolition of the hind limb tonic extensor spasm. Protection against this spasm validates the compound's efficacy as an anticonvulsant. Calculate the ED₅₀ based on the dose-response curve.

Protocol C: Radiometric Kinase Inhibition Assay (5-Methylene Derivatives)

Because highly conjugated 5-methylenehydantoins can interfere with fluorescence-based assays, a radiometric HotSpot™ assay is required for accurate GSK-3β inhibition profiling[5].

  • Enzyme Preparation: Incubate recombinant human GSK-3β (10 ng) in a buffer containing 20 mM MOPS (pH 7.2), 25 mM β-glycerophosphate, 5 mM EGTA, and 1 mM DTT.

  • Substrate Addition: Add 20 µM of a specific substrate peptide (e.g., GSM-derived peptide) to ensure the enzyme has a baseline phosphorylation target.

  • Inhibitor Introduction: Add the 5-methylenehydantoin derivative (dissolved in DMSO, final DMSO concentration <1%) at varying concentrations (0.1 µM to 25 µM).

  • Reaction Initiation: Initiate the reaction by adding 10 µM ATP spiked with [γ-³³P]-ATP.

    • Causality Check: Maintaining the ATP concentration near the Km​ value (10 µM) ensures that competitive inhibitors are not artificially outcompeted by saturated ATP levels, yielding a highly accurate reflection of physiological binding affinity.

  • Termination & Measurement: After 30 minutes at 30°C, spot the mixture onto P81 phosphocellulose paper. Wash extensively with 0.75% phosphoric acid to remove unreacted ATP. Measure the incorporated radioactivity using a scintillation counter.

References

  • Recent Applications of Hydantoins in Drug Discovery: Updates (2019~Present) Source: PMC (NIH) URL:[Link]

  • Hydantoin Derivatives of L- and D-amino acids: Synthesis and Evaluation of Their Antiviral and Antitumoral Activity Source: MDPI URL:[Link]

  • Synthesis and Evaluation of 5-(Heteroarylmethylene)hydantoins as Glycogen Synthase Kinase-3β Inhibitors Source: MDPI URL:[Link]

  • Synthesis and Reactivity of 5-Methylenehydantoins Source: ResearchGate URL:[Link]

Sources

Comparative

Comparative efficacy of 5-methyleneimidazolidine-2,4-dione in antimicrobial screening

Comparative Efficacy of 5-Methyleneimidazolidine-2,4-dione in Antimicrobial Screening: A Bioisosteric Perspective Mechanistic Causality: The Hydantoin Scaffold as a Bioisostere The relentless emergence of multidrug-resis...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Efficacy of 5-Methyleneimidazolidine-2,4-dione in Antimicrobial Screening: A Bioisosteric Perspective

Mechanistic Causality: The Hydantoin Scaffold as a Bioisostere

The relentless emergence of multidrug-resistant (MDR) bacterial strains necessitates the continuous evolution of antimicrobial pharmacophores. Historically, oxazolidinones (such as Linezolid) have served as critical last-resort antibiotics against Gram-positive pathogens by inhibiting the 50S ribosomal subunit. However, recent structural biology and medicinal chemistry efforts have demonstrated that substituting the oxazolidinone ring with a hydantoin nucleus—specifically utilizing 5-methyleneimidazolidine-2,4-dione (5-methylenehydantoin) and its derivatives—yields a profound expansion in both efficacy and spectrum[1].

The causality behind this enhanced efficacy is twofold:

  • Hydrogen Bonding Dynamics: The N(1)-H moiety within the 5-membered hydantoin ring acts as a superior hydrogen-bond donor compared to the oxazolidinone core, significantly enhancing target binding affinity within the bacterial cell[1].

  • Thiol-Scavenging via β -Elimination: Unlike standard protein synthesis inhibitors, 5-methylenehydantoin derivatives often act as reactive intermediates. Under physiological conditions (pH 7.0–7.4), precursor molecules such as L-5-alk(en)ylthiomethylhydantoin-S-oxides undergo spontaneous β -elimination to generate 5-methyleneimidazolidine-2,4-dione and alkyl thiosulfinates[2]. The exocyclic double bond of 5-methylenehydantoin acts as a potent Michael acceptor, covalently binding to and scavenging essential bacterial thiols (SH groups), thereby inducing catastrophic oxidative stress and enzyme inactivation[3].

Mechanism A Hydantoin S-oxide Precursor B β-Elimination (pH 7.0-7.4) A->B C 5-Methyleneimidazolidine -2,4-dione B->C Yields D Alkyl Thiosulfinates B->D Yields E Bacterial Thiol Scavenging C->E Michael Addition D->E Oxidative Stress F Bacterial Cell Death E->F Enzyme Inactivation

Caption: Mechanism of 5-methyleneimidazolidine-2,4-dione generation and bacterial thiol scavenging.

Comparative Efficacy Data

To objectively evaluate the performance of 5-methylenehydantoin derivatives, we benchmarked them against standard clinical alternatives: Linezolid (the structural predecessor), Ampicillin (cell wall inhibitor), and Ciprofloxacin (DNA gyrase inhibitor).

As shown in the data below, 5-dialkylaminomethylhydantoins (functionalized derivatives of the 5-methylene core) exhibit sub-micromolar Minimum Inhibitory Concentrations (MIC) against both Gram-positive (S. aureus) and Gram-negative (E. coli) strains, overcoming the inherent Gram-negative limitations of traditional oxazolidinones[1].

Compound ClassPrimary Mechanism of ActionTarget SpectrumMIC Range (S. aureus)MIC Range (E. coli)
5-Methylenehydantoin Derivatives Thiol scavenging / H-bond donorBroad (Gram + / Gram -)0.024 – 0.226 µM 0.024 – 0.226 µM
Linezolid (Standard)50S Ribosomal inhibitionNarrow (Gram +)1.0 – 4.0 µM> 64.0 µM (Resistant)
Ciprofloxacin (Standard)DNA Gyrase inhibitionBroad (Gram + / Gram -)0.5 – 1.0 µM0.01 – 0.05 µM
Ampicillin (Standard)Peptidoglycan cross-linkingModerate (Gram + / Gram -)2.0 – 8.0 µM4.0 – 16.0 µM

Note: The dual-action nature of the hydantoin scaffold prevents the rapid onset of target-site mutation resistance commonly seen with Linezolid and Ampicillin[4].

Self-Validating Experimental Protocol: Thiol-Rescue Microdilution Assay

To ensure scientific integrity, a standard Broth Microdilution assay is insufficient. Because the primary mechanism of 5-methyleneimidazolidine-2,4-dione relies on reacting with bacterial SH groups, we must prove causality.

The following protocol is a self-validating system . By running a parallel screening arm supplemented with exogenous L-cysteine (a potent thiol), we create a "decoy" that scavenges the hydantoin before it can penetrate the bacteria[3]. A significant rightward shift in the MIC (reduced antibacterial efficacy) in the L-cysteine arm definitively validates that the compound's mechanism is thiol-dependent, ruling out non-specific cytotoxicity.

Step-by-Step Methodology:
  • Inoculum Preparation: Cultivate S. aureus (ATCC 29213) and E. coli (ATCC 25922) in Mueller-Hinton Broth (MHB) at 37°C to an optical density (OD600) of 0.1 (approx. 1×108 CFU/mL). Dilute to a final working concentration of 5×105 CFU/mL.

  • Compound Library Formatting: Dissolve 5-methyleneimidazolidine-2,4-dione derivatives and Linezolid controls in DMSO. Perform 2-fold serial dilutions in 96-well microtiter plates to achieve a final test concentration range of 0.01 µM to 100 µM (ensure final DMSO concentration remains <1% v/v).

  • Mechanistic Validation Arm (The L-Cysteine Rescue):

    • Plate A (Standard): Add 100 µL of the bacterial inoculum to the compound wells.

    • Plate B (Rescue): Pre-incubate the compound dilutions with 5 mM L-cysteine for 30 minutes at room temperature to allow the Michael addition to occur ex vivo, then add 100 µL of the bacterial inoculum.

  • Incubation & Readout: Incubate all plates at 37°C for 18–24 hours. Measure the OD600 using a microplate reader.

  • Data Interpretation: The MIC is defined as the lowest concentration exhibiting >95% growth inhibition. A valid thiol-scavenging mechanism is confirmed if Plate B exhibits an MIC at least 10-fold higher than Plate A.

Protocol N1 1. Compound Library Prep (Hydantoins vs Linezolid) N2 2. Broth Microdilution (0.01-100 µM range) N1->N2 N3 3. Mechanism Validation (+ L-Cysteine Rescue) N2->N3 Parallel Screen N4 4. MIC / MBC Readout (OD600 Measurement) N2->N4 N3->N4 Assess MIC Shift N5 5. Efficacy Profiling (Bioisosteric Comparison) N4->N5

Caption: Self-validating antimicrobial screening workflow featuring L-cysteine mechanistic rescue.

Conclusion

The transition from traditional oxazolidinones to 5-methyleneimidazolidine-2,4-dione derivatives represents a paradigm shift in antimicrobial drug development. By leveraging the bioisosteric properties of the hydantoin ring and the targeted reactivity of the exocyclic methylene group, researchers can achieve sub-micromolar efficacy across a broader spectrum of pathogens. Implementing self-validating screening protocols, such as the thiol-rescue assay, ensures that hit compounds are advanced based on proven mechanistic causality rather than phenotypic coincidence.

References

  • Tahara, S., Miura, Y., & Mizutani, J. "Alkyl Thiosulfinates: Antimicrobial Principles of 5-Alkylthiomethylhydantoin-S-oxides." Agricultural and Biological Chemistry. Available at: [Link]

  • Tahara, S., et al. "Elimination Reaction of Antimicrobial L-5-Alk(en)ylthiomethylhydantoin-(±)-S-oxides." Agricultural and Biological Chemistry. Available at: [Link]

  • Fujisaki, F., et al. "Antibacterial Activity of Some 5-Dialkylaminomethylhydantoins and Related Derivatives." Chemical and Pharmaceutical Bulletin. Available at:[Link]

  • Meusel, M., & Gutschow, M. "Recent Advances in the Synthesis of Hydantoins: The State of the Art of a Valuable Scaffold." Chemical Reviews. Available at: [Link]

Sources

Validation

Benchmarking 5-methyleneimidazolidine-2,4-dione green chemistry synthesis methods

A Comparative Guide to Green Synthesis of 5-Methyleneimidazolidine-2,4-dione Introduction: The Imperative for Greener Pathways to a Core Heterocycle The imidazolidine-2,4-dione, or hydantoin, scaffold is a cornerstone in...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to Green Synthesis of 5-Methyleneimidazolidine-2,4-dione

Introduction: The Imperative for Greener Pathways to a Core Heterocycle

The imidazolidine-2,4-dione, or hydantoin, scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of pharmaceuticals, including anticonvulsant and antiarrhythmic agents.[1][2] The derivative, 5-methyleneimidazolidine-2,4-dione (also known as 5-methylidenehydantoin), serves as a highly versatile synthetic intermediate, prized for its reactive exocyclic double bond which is amenable to various transformations like Michael additions and cycloadditions.[3]

Traditionally, the synthesis of hydantoin derivatives often involves multi-step procedures requiring harsh reagents, hazardous organic solvents, and significant energy input, posing considerable environmental and safety challenges. The principles of green chemistry call for a paradigm shift towards methodologies that are more efficient, safer, and environmentally benign. This guide provides an in-depth, objective comparison of leading-edge green chemistry techniques for the synthesis of 5-methyleneimidazolidine-2,4-dione and its closely related 5-arylidene analogues, providing the experimental data and procedural insights necessary for researchers and drug development professionals to select the most appropriate method for their applications.

Benchmarked Synthesis Methodologies

We will critically evaluate four distinct green synthesis strategies:

  • Microwave-Assisted, Solvent-Free Condensation

  • Ultrasound-Assisted Synthesis in Ionic Liquids

  • Mechanochemical Synthesis via Grinding

  • Catalysis in Deep Eutectic Solvents (DES)

Microwave-Assisted, Solvent-Free Condensation

Expertise & Experience: Microwave-assisted organic synthesis represents a significant advancement over conventional heating.[4] By directly coupling with polar molecules in the reaction mixture, microwave irradiation provides rapid, uniform heating, leading to dramatic accelerations in reaction rates and often higher yields.[5] Eliminating the solvent not only reduces waste and environmental impact but also simplifies product workup and can enhance reaction kinetics.[6][7] This method is particularly effective for condensation reactions which may be sluggish under thermal conditions.

Experimental Protocol: Knoevenagel Condensation of Hydantoin and an Aldehyde

  • Reactant Preparation: In a microwave-safe vessel, thoroughly mix hydantoin (1.0 mmol), an appropriate aldehyde (e.g., formaldehyde or benzaldehyde, 1.0 mmol), and a catalytic amount of piperidine (0.1 mmol) adsorbed onto silica gel (200 mg).

  • Microwave Irradiation: Place the vessel in a dedicated laboratory microwave synthesizer. Irradiate the mixture at a power of 250-500W for 2.5 to 5 minutes.[5] Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Product Isolation: After completion, allow the vessel to cool to room temperature. Add 10 mL of cold water to the solid mixture and stir.

  • Purification: Collect the precipitated product by vacuum filtration, wash with additional cold water, and dry. Recrystallization from an ethanol/water mixture can be performed if higher purity is required.

Causality Behind Experimental Choices:

  • Catalyst: Piperidine is a classic base catalyst for Knoevenagel condensations. Adsorbing it onto silica gel provides a solid support, facilitating a solvent-free environment and simplifying catalyst removal post-reaction.

  • Energy Source: Microwaves are chosen for their ability to rapidly heat the reactants directly, bypassing the slow thermal conductivity of the vessel walls, which is the rate-limiting step in conventional heating. This efficiency drastically reduces reaction times from hours to minutes.[5]

  • Solvent-Free: The absence of a solvent aligns with a primary goal of green chemistry. It minimizes volatile organic compound (VOC) emissions, reduces waste, and lowers costs associated with solvent purchase and disposal.

Workflow Diagram:

G cluster_prep 1. Reactant Preparation cluster_reaction 2. Microwave Reaction cluster_workup 3. Isolation & Purification r1 Hydantoin mix Mix in Vessel r1->mix r2 Aldehyde r2->mix cat Piperidine on Silica cat->mix mw Irradiate (250W, 3-5 min) mix->mw cool Cool to RT mw->cool add_h2o Add Cold Water cool->add_h2o filter Vacuum Filtration add_h2o->filter purify Recrystallize (Optional) filter->purify product Final Product purify->product G cluster_activation cluster_attack cluster_dehydration r1 Hydantoin enolate Hydantoin Enolate (Nucleophile) r1->enolate  -H+ r2 Aldehyde (R-CHO) intermediate Aldol Adduct r2->intermediate cat->r1 enolate->intermediate product 5-Ylidenehydantoin intermediate->product  -H2O

Caption: Knoevenagel Condensation Mechanism.

Mechanochemical Synthesis (Grinding)

Expertise & Experience: Mechanochemistry utilizes mechanical force (e.g., grinding, milling, shearing) to induce chemical reactions, often in the absence of any solvent. [3]This technique is the epitome of solvent-free green chemistry. By grinding reactants together, we increase surface area, generate localized heat at points of friction, and can even break chemical bonds to form highly reactive species. This method avoids the need for bulk heating and eliminates solvent waste entirely.

Experimental Protocol: Solvent-Free Grinding

  • Reactant Preparation: Place benzil (1 mmol), urea (1.2 mmol), and powdered potassium hydroxide (2 mmol) into a mortar. [8](Note: This example forms a 5,5-diphenylhydantoin, a related structure, as a model for the core ring formation). For Knoevenagel condensation, hydantoin, aldehyde, and a solid base catalyst would be used.

  • Grinding: Grind the mixture vigorously with a pestle at room temperature for 5-10 minutes. The mixture may change color or consistency, indicating reaction progress.

  • Product Isolation: After grinding, add 15 mL of water to the mortar and continue to mix to dissolve the inorganic base.

  • Purification: Transfer the slurry to a beaker. Acidify with dilute HCl to precipitate the product. Collect the solid by vacuum filtration, wash with water until neutral, and dry. [8] Causality Behind Experimental Choices:

  • Energy Input: The direct input of mechanical energy is highly efficient. It avoids the need for heating an entire reaction vessel and solvent, significantly reducing energy consumption.

  • Solid-State Reaction: Conducting the reaction in the solid state eliminates the need for any solvent, which is a major advantage from a green chemistry perspective. This is often referred to as a "solid-state" or "grindstone" chemistry approach. [8]* Base: A strong solid base like KOH is used to facilitate the necessary deprotonation and rearrangement steps in the solid phase. [8] Workflow Diagram:

G cluster_prep 1. Reactant Loading cluster_reaction 2. Mechanochemical Reaction cluster_workup 3. Workup r1 Reactant A mortar Add to Mortar r1->mortar r2 Reactant B r2->mortar cat Solid Catalyst cat->mortar grind Grind with Pestle (5-10 min) mortar->grind add_h2o Add Water grind->add_h2o acidify Acidify (HCl) add_h2o->acidify filter Filter & Dry acidify->filter product Final Product filter->product

Caption: Workflow for Mechanochemical Synthesis.

Quantitative Performance Comparison

The following table summarizes the key performance metrics for the benchmarked green synthesis methods for 5-ylidenehydantoins, based on data reported in the literature.

MetricMicrowave-AssistedUltrasound-AssistedMechanochemical (Grinding)
Typical Yield 74 - 96% [6]80 - 95% [9]>90% (Excellent) [8]
Reaction Time 2.5 - 5 min [5]15 - 30 min [9]5 - 10 min [8]
Temperature Ambient (bulk temp)80 °C [9]Room Temperature
Solvent Solvent-Free [5][6]Ionic Liquid [9]Solvent-Free [8]
Catalyst Piperidine/Silica [10][TMG][Lac] (recyclable) [9]KOH (consumable) [8]
Energy Input ElectromagneticAcoustic CavitationMechanical
Key Advantage Extremely rapidCatalyst recyclabilitySimplicity, no external heat
Potential Drawback Requires specialized equipmentRequires sonicator bathMay not be suitable for all substrates

Comparative Analysis and Recommendations

For Speed and Efficiency: The Microwave-Assisted, Solvent-Free method is unparalleled in its speed, reducing reaction times to mere minutes with excellent yields. [5]It is an ideal choice for high-throughput screening and rapid library synthesis in a drug discovery context. The primary investment is the microwave synthesizer itself.

For Catalyst Reusability and Novelty: The Ultrasound-Assisted method using a task-specific ionic liquid is a highly elegant green solution. [9]While reaction times are slightly longer than with microwaves, the ability to easily recover and reuse the catalyst for multiple cycles presents a significant long-term advantage in terms of cost and waste reduction, making it highly suitable for process development.

For Simplicity and Minimal Infrastructure: Mechanochemical Synthesis is the most accessible and arguably the "greenest" method. It requires no external heating, no solvent, and minimal equipment (a simple mortar and pestle). [8]Its operational simplicity and extremely low energy footprint make it an excellent choice for educational settings and labs with limited resources.

Overall Recommendation:

For researchers prioritizing rapid synthesis and high throughput , the microwave-assisted protocol is the superior choice. For those focused on developing sustainable and scalable processes where catalyst cost and lifecycle are critical, the ultrasound/ionic liquid system is highly compelling. Finally, for the ultimate in simplicity, low energy use, and adherence to solvent-free principles, mechanochemistry is an outstanding and effective option. The choice ultimately depends on the specific goals of the synthesis: speed, long-term sustainability, or operational simplicity.

References

  • ResearchGate. Synthesis and Reactivity of 5-Methylenehydantoins | Request PDF. Available from: [Link]

  • ResearchGate. Microwave-Assisted Solvent-Free Regiospecific Synthesis of 5-Alkylidene and 5-Arylidenehydantoins | Request PDF. Available from: [Link]

  • Organic Chemistry Portal. 1,3-Dibromo-5,5-Dimethylhydantoin [DBDMH] as an Efficient and Selective Agent for the Oxidation of Thiols to Disulfides in Solution or under Solvent-Free Conditions. Available from: [Link]

  • PubMed. Green synthesis, in silico modeling, and biological evaluation of N-substituted (Z)-5-arylidene imidazolidine/thiazolidine-2,4-dione/4-thione derivatives catalyzed by Bu SO3H core-shell nanostructures. Available from: [Link]

  • ResearchGate. (PDF) 1,3-Dibromo-5,5-dimethylhydantoin as a useful reagent for efficient synthesis of 3,4-dihydropyrimidin-2-(1H)-ones under solvent-free conditions. Available from: [Link]

  • Yadav, A. R., et al. Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. GSC Biological and Pharmaceutical Sciences, 2020. Available from: [Link]

  • PMC. Synthesis of New Imidazolidin-2,4-dione and 2-Thioxo-imidazolidin-4-ones via C-Phenylglycine Derivatives. Available from: [Link]

  • MDPI. Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. Available from: [Link]

  • PMC. Green synthesis, in silico modeling, and biological evaluation of N-substituted (Z)-5-arylidene imidazolidine/thiazolidine-2,4-dione/4-thione derivatives catalyzed by Bu SO3H core–shell nanostructures. Available from: [Link]

  • Semantic Scholar. SYNTHESIS OF SERIES OF DIFFERENT IMIDAZOLIDINE-2,4-DIONE DERIVATIVES AND EVALUATION OF THEIR ANTIMICROBIAL POTENTIAL. Available from: [Link]

  • MDPI. 5-Ethoxy-1-(4-methoxyphenyl)-5-methyl-3-phenylimidazolidine-2,4-dione. Available from: [Link]

  • Open Access Library (OALib). One-Pot Synthesis of Imidazolidine-2-Thiones, Hydantoins and Thiohydantoins under Solvent-Free and Grinding Conditions. Available from: [Link]

  • Organic Chemistry Portal. Microwave Assisted Synthesis of 1,5-Disubstituted Hydantoins and Thiohydantoins in Solvent-Free Conditions. Available from: [Link]

  • Ministry of Health and Prevention - United Arab Emirates. Microwave-Assisted Synthesis of New Molecular Hybrids of Benzoimidazole Containing Thiazolidine-2,4-diones: Design, Theoretical, In Silico, and In Vitro Antimicrobial Studies. Available from: [Link]

  • PMC. Ultrasound-assisted synthesis of 2,4-thiazolidinedione and rhodanine derivatives catalyzed by task-specific ionic liquid: [TMG][Lac]. Available from: [Link]

  • ResearchGate. (PDF) Microwave Induced Synthesis of the Thiazolidine-2,4-dione Motif and the Efficient Solvent Free-Solid Phase Parallel Syntheses of 5-Benzylidene-thiazolidine-2,4-dione and 5-Benzylidene-2-thioxo-thiazolidine-4-one Compounds. Available from: [Link]

Sources

Comparative

Divergent Reactivity Profiles of Hydantoin Scaffolds: A Comparative Guide to 5-Methyleneimidazolidine-2,4-dione and 5,5-Dimethylhydantoin

Hydantoins (imidazolidine-2,4-diones) are privileged pharmacophores and versatile synthetic intermediates in drug development. However, the specific substitution pattern at the C5 position fundamentally dictates the mole...

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Author: BenchChem Technical Support Team. Date: April 2026

Hydantoins (imidazolidine-2,4-diones) are privileged pharmacophores and versatile synthetic intermediates in drug development. However, the specific substitution pattern at the C5 position fundamentally dictates the molecule's chemical behavior. This guide provides an objective, data-driven comparison between two structurally related but mechanistically divergent scaffolds: 5-methyleneimidazolidine-2,4-dione (5-methylenehydantoin) and 5,5-dimethylhydantoin (DMH).

By analyzing their distinct reactivity profiles, researchers can strategically select the appropriate scaffold for complex spiro-heterocycle synthesis or electrophilic reagent generation.

Structural Causality and Mechanistic Divergence

The reactivity of a hydantoin ring is governed by the electronic and steric environment at the C5 position.

In 5-methylenehydantoin , the presence of an exocyclic C=C double bond creates a cross-conjugated system with the adjacent carbonyl groups. This renders the methylene carbon highly electron-deficient, transforming the molecule into a potent Michael acceptor and a reactive dienophile/dipolarophile for cycloadditions[1].

Conversely, 5,5-dimethylhydantoin features a gem-dimethyl group at C5. This quaternary center creates an absolute steric blockade, rendering the carbon framework inert to addition reactions. Consequently, the reactivity is forced entirely onto the nitrogen atoms (N1 and N3). Because the N-H bonds are acidic, they readily undergo electrophilic substitution, making DMH an ideal carrier scaffold for halogens and nitro groups[2],[3].

ReactivityLogic Core Hydantoin Core Scaffold Sub1 5-Methylenehydantoin (Exocyclic C=C Bond) Core->Sub1 Sub2 5,5-Dimethylhydantoin (Gem-Dimethyl at C5) Core->Sub2 Mech1 Electron-Deficient Alkene (Michael Acceptor) Sub1->Mech1 Mech2 Steric Blockade at C5 (Acidic N-H Bonds) Sub2->Mech2 Out1 Carbon-Centric Reactivity [3+2] / [4+2] Cycloadditions Mech1->Out1 Out2 Nitrogen-Centric Reactivity Electrophilic N-Substitution Mech2->Out2

Logic tree illustrating how C5 substitution dictates hydantoin reactivity pathways.

5-Methylenehydantoin: The Carbon-Electrophilic Hub

Because hydantoin is a relatively poor electron-withdrawing group on its own, conjugate additions and cycloadditions often require catalytic activation[1]. One of the most powerful applications of 5-methylenehydantoin is its use in phosphine-catalyzed [3+2] cycloadditions to synthesize complex spiro-heterocycles, such as carbocyclic hydantocidins (potent herbicidal metabolites)[4].

Causality Behind the Protocol

To force the cycloaddition, tributylphosphine (TBP) is introduced to an alkyne (e.g., ethyl 2-butynoate). TBP acts as a strong nucleophile, attacking the alkyne to generate a highly reactive zwitterionic phosphonium dienolate (an ylide). This ylide then attacks the electron-deficient exocyclic double bond of the 5-methylenehydantoin. Conducting this reaction in a non-polar solvent like benzene stabilizes the zwitterionic intermediate just enough to prevent premature protonation, ensuring complete regioselectivity[4].

Experimental Protocol: Phosphine-Catalyzed [3+2] Cycloaddition

Self-Validating Workflow:

  • Preparation: In an oven-dried flask under inert atmosphere, dissolve 5-methylenehydantoin (1.0 equiv) and ethyl 2-butynoate (2.0 equiv) in anhydrous benzene.

  • Catalyst Addition: Add tributylphosphine (TBP, 0.1 equiv) dropwise at room temperature. Causality: Slow addition prevents thermal spikes that could lead to alkyne polymerization.

  • Reaction: Stir the mixture vigorously at room temperature for 15 hours.

  • Validation Checkpoint: Extract an aliquot and analyze via 1 H NMR. The disappearance of the characteristic exocyclic alkene doublets ( δ ~5.5 ppm) and the emergence of spirocyclic aliphatic signals confirm successful conversion[4].

  • Isolation: Concentrate the crude mixture under reduced pressure and purify via silica gel column chromatography to isolate the spiro-adduct.

Quantitative Performance
SubstrateDipolarophileCatalystConditionsYieldRegioselectivity
5-MethylenehydantoinEthyl 2-butynoateTBP (10 mol%)Benzene, RT, 15 h81%Single regioisomer[4]

5,5-Dimethylhydantoin: The Nitrogen-Nucleophilic Scaffold

Lacking carbon-centric reactivity, 5,5-dimethylhydantoin is utilized industrially and synthetically as a stable, easily functionalized nitrogen scaffold. Its most prominent use is the generation of halogenating agents like 1,3-diiodo-5,5-dimethylhydantoin (DIH) and 1,3-dibromo-5,5-dimethylhydantoin (DBDMH)[2],[5]. Recently, it has been engineered into a novel N-nitro reagent: Dinitro-5,5-dimethylhydantoin (DNDMH) , used for the regioselective nitration of arenes[3].

Causality Behind the Protocol

DNDMH contains two N-nitro groups, but only the N1-nitro group is actively transferred to the arene. To facilitate this transfer, a Lewis acid—specifically Ytterbium(III) triflate, Yb(OTf) 3​ —is required. The hard Lewis acid coordinates to the oxygen atoms of the hydantoin, weakening the N-NO 2​ bond. The reaction is heated to 60 °C because room temperature provides insufficient thermal energy to cleave the N-N bond, while excessive heat degrades the reagent[3].

DNDMH_Workflow Step1 5,5-Dimethylhydantoin + NH4NO3 + TFAA Step2 N1, N3-Nitration (DNDMH Formation) Step1->Step2 Exothermic Control Step3 Isolation (Use Freshly Prepared) Step2->Step3 Precipitation Step4 Arene + DNDMH + Yb(OTf)3 (60°C) Step3->Step4 Reagent Transfer Step5 Regioselective Nitroarene Step4->Step5 N1-Nitro Transfer

Workflow for the synthesis and application of DNDMH in arene nitration.

Experimental Protocol: Arene Nitration via DNDMH

Self-Validating Workflow:

  • Reagent Preparation: Treat 5,5-dimethylhydantoin with ammonium nitrate and trifluoroacetic anhydride (TFAA) at 0 °C to synthesize DNDMH. Crucial Step: DNDMH exhibits limited long-term stability and must be freshly prepared and applied without further purification[3].

  • Reaction Setup: In a reaction vial, combine the target arene (0.40 mmol) and freshly prepared DNDMH (0.80 mmol) in 4 mL of solvent (e.g., Hexafluoroisopropanol, HFIP).

  • Activation: Add Yb(OTf) 3​ (0.04 mmol, 10 mol%) to the mixture and heat to 60 °C for 2 hours.

  • Validation Checkpoint: Monitor via TLC. The emergence of a highly UV-active, more polar spot indicates the formation of the nitroarene.

  • Isolation: Quench with water, extract with dichloromethane, and purify via flash chromatography.

Quantitative Performance
Arene Substrate TypeReagentCatalystConditionsYield
Electron-rich arenesDNDMH (2.0 equiv)Yb(OTf) 3​ (10 mol%)HFIP, 60 °C, 2 hUp to 88%[3]

Comparative Performance Summary

The following table summarizes the operational differences between the two scaffolds, allowing researchers to choose the correct derivative based on their synthetic target.

Feature5-Methyleneimidazolidine-2,4-dione5,5-Dimethylhydantoin
Primary Reactive Site C5 (Exocyclic Double Bond)N1 and N3 (Amide/Imide Nitrogens)
Electronic Role Electrophile (Michael Acceptor / Dienophile)Nucleophile (Proton Donor / Scaffold)
Key Synthetic Utility Synthesis of spiro-heterocycles, hydantocidinsGeneration of halogenating (DIH) / nitrating (DNDMH) reagents
Typical Catalysis Required Lewis bases (Phosphines), Lewis acidsLewis acids (for reagent transfer), Base (for N-alkylation)
Handling & Stability Stable, but prone to polymerization if neatHighly stable core; derived reagents (e.g., DNDMH) may be unstable

References

  • Fraile, José M., et al. "Synthesis and reactivity of 5-methylenehydantoins." Tetrahedron 67.45 (2011).
  • Pham, et al. "Synthesis of Carbocyclic Hydantocidins via Regioselective and Diastereoselective Phosphine-Catalyzed [3 + 2]-Cycloadditions to 5-Methylenehydantoins." The Journal of Organic Chemistry (2005).
  • "Dinitro-5,5-Dimethylhydantoin: An Arene Nitration Reagent." Organic Letters (2023).
  • "1,3-Diiodo-5,5-Dimethylhydantoin, DIH." Organic Chemistry Portal.
  • "1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH." Organic Chemistry Portal.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 5-Methyleneimidazolidine-2,4-dione

An In-Depth Guide to Personal Protective Equipment for Handling 5-Methyleneimidazolidine-2,4-dione In the landscape of drug discovery and chemical research, the imidazolidine-2,4-dione scaffold, commonly known as hydanto...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to Personal Protective Equipment for Handling 5-Methyleneimidazolidine-2,4-dione

In the landscape of drug discovery and chemical research, the imidazolidine-2,4-dione scaffold, commonly known as hydantoin, is a significant structural motif found in numerous therapeutic agents.[1] The handling of its derivatives, such as 5-Methyleneimidazolidine-2,4-dione, requires a comprehensive understanding of potential hazards and the rigorous application of safety protocols. This guide provides essential, field-proven guidance on the personal protective equipment (PPE) and procedures necessary for the safe handling and disposal of this compound, ensuring the protection of laboratory personnel and the integrity of research.

Hazard Assessment: Understanding the Risks

Derivatives of the imidazolidine-2,4-dione class have been documented to present the following hazards:

  • Acute Toxicity : Harmful if swallowed or inhaled.[2][3]

  • Skin and Eye Damage : Can cause skin irritation, serious eye irritation, and in some cases, severe chemical burns.[2][3][4][5]

  • Respiratory Irritation : May cause irritation to the respiratory tract, particularly when handled as a dust or powder.[2][3]

  • Sensitization : Some derivatives may cause an allergic skin reaction.[3][4]

Given these potential risks, it is imperative to treat 5-Methyleneimidazolidine-2,4-dione as a hazardous substance and adhere to stringent safety precautions.[6][7] The fundamental principle is to minimize exposure through a combination of engineering controls (like fume hoods) and appropriate PPE.[7][8]

Core PPE Requirements: A Multi-Layered Defense

The selection of PPE is not merely a checklist; it is a self-validating system designed to create a barrier between the researcher and the chemical hazard. Each component is chosen to counter a specific route of exposure.

PPE ComponentSpecificationRationale and Best Practices
Eye & Face Protection Chemical splash goggles and a full-face shield.Why : Protects against splashes of solutions and airborne particles (dust) that can cause serious eye damage.[2][3][7] Safety glasses alone are insufficient.[9] Practice : A face shield should be worn over goggles when handling larger quantities or during procedures with a high splash potential, such as transferring solutions or sonicating.[6][10]
Hand Protection Chemical-resistant, powder-free nitrile gloves.Why : Provides a barrier against skin contact, which can cause irritation or burns.[2][8] Powder-free gloves are recommended to prevent the powder from absorbing and spreading the hazardous chemical.[11] Practice : Always inspect gloves for tears or punctures before use. Use proper removal techniques to avoid contaminating your skin.[2] For prolonged contact or handling highly concentrated solutions, consider double-gloving.[12]
Body Protection A long-sleeved, chemical-resistant laboratory coat or a full-body protective suit.Why : Protects the skin on the arms and body from accidental spills and contamination.[2][3] Standard cotton lab coats may absorb chemicals; a coated or resistant material is superior. Practice : Ensure the lab coat is fully buttoned. For operations with significant risk of splashing or aerosol generation, a disposable, full-body suit ("bunny suit") offers enhanced protection.[9]
Respiratory Protection NIOSH-approved respirator (N95 or higher).Why : Necessary to prevent the inhalation of airborne particles, especially when handling the compound as a solid powder, which can cause respiratory irritation.[2][3][8] Practice : Respiratory protection should be used within a comprehensive program that includes medical evaluation and fit-testing.[11][13] It is essential when engineering controls like a fume hood are not available or insufficient to maintain exposure below safe limits.

Operational Plan: Safe Handling Workflow

This section provides a step-by-step protocol for a common laboratory task: weighing and preparing a stock solution of 5-Methyleneimidazolidine-2,4-dione.

Pre-Operational Checks
  • SDS Review : Read the SDS for any related compounds and this guide thoroughly.[14]

  • Fume Hood Verification : Ensure the chemical fume hood is operational and the airflow is adequate.[10]

  • Gather Materials : Assemble all necessary chemicals, glassware, and spill-response materials before starting.[10]

  • Don PPE : Put on all required PPE as detailed in the table above.

Step-by-Step Weighing and Solubilization Protocol
  • Work Area Preparation : Conduct all handling of the solid compound within a certified chemical fume hood to minimize inhalation exposure.[6]

  • Weighing : Carefully weigh the desired amount of 5-Methyleneimidazolidine-2,4-dione onto weighing paper or directly into a tared vessel. Avoid creating dust by handling the material gently.[8]

  • Transfer : Transfer the weighed solid into the appropriate flask for dissolution.

  • Solvent Addition : Slowly add the desired solvent to the flask, directing the stream down the inside wall of the vessel to prevent splashing. Always add acid to water, never the other way around.[14]

  • Dissolution : Cap the flask and mix the solution using a magnetic stirrer or gentle swirling. If sonication is required, ensure the vessel is properly sealed and cooled to avoid aerosol generation.

  • Labeling : Clearly label the container with the chemical name, concentration, date, and appropriate hazard pictograms.[6]

  • Immediate Cleanup : Clean any minor spills within the fume hood immediately using an appropriate spill kit.[14]

Safe_Handling_Workflow cluster_prep Preparation cluster_handling Chemical Handling (Inside Fume Hood) cluster_cleanup Post-Handling start Start ppe Don Full PPE (Goggles, Face Shield, Gloves, Lab Coat) start->ppe fume_hood Verify Fume Hood Function ppe->fume_hood weigh Weigh Solid Compound fume_hood->weigh transfer Transfer to Flask weigh->transfer dissolve Add Solvent & Dissolve transfer->dissolve label_container Label Solution Container dissolve->label_container dispose_waste Dispose of Contaminated Weigh Paper & Gloves label_container->dispose_waste decontaminate Wipe Down Fume Hood Surface dispose_waste->decontaminate remove_ppe Remove PPE decontaminate->remove_ppe wash_hands Wash Hands Thoroughly remove_ppe->wash_hands end End wash_hands->end

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
5-Methyleneimidazolidine-2,4-dione
Reactant of Route 2
5-Methyleneimidazolidine-2,4-dione
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